(3,3-Dimethylcyclohexyl)hydrazine

Core Science & Biosynthesis

(3,3-Dimethylcyclohexyl)hydrazine synthesis pathway

An In-Depth Technical Guide to the Synthesis of (3,3-Dimethylcyclohexyl)hydrazine

Introduction

(3,3-Dimethylcyclohexyl)hydrazine is a substituted hydrazine derivative of significant interest as a building block in medicinal chemistry and drug development. Its rigid, gem-dimethylated cyclohexane scaffold provides a unique three-dimensional profile, making it a valuable synthon for introducing specific conformational constraints in pharmacologically active molecules. This guide provides a comprehensive, technically-grounded pathway for the synthesis of (3,3-Dimethylcyclohexyl)hydrazine, emphasizing the rationale behind procedural choices, detailed experimental protocols, and the integration of established chemical principles.

The synthetic strategy presented herein is a robust, two-stage process commencing from the readily accessible precursor, 3,3-dimethylcyclohexanone. The core transformation involves the initial formation of a hydrazone intermediate, followed by a selective reduction of the carbon-nitrogen double bond to yield the target hydrazine. This approach is designed for efficiency, selectivity, and scalability in a research or process development setting.

Retrosynthetic Analysis

A logical disconnection of the target molecule, (3,3-Dimethylcyclohexyl)hydrazine, reveals a clear synthetic path. The primary C-N single bond can be formed via the reduction of a C=N double bond, pointing to a hydrazone intermediate. This hydrazone, in turn, is derived from the condensation of a ketone and hydrazine. This retrosynthetic logic forms the foundation of our forward synthesis plan.

Caption: Retrosynthetic analysis of (3,3-Dimethylcyclohexyl)hydrazine.

Part 1: Synthesis of the Ketone Precursor: 3,3-Dimethylcyclohexanone

The cornerstone of this synthesis is the availability of high-purity 3,3-dimethylcyclohexanone. Several methods for its preparation have been reported, including the conjugate addition of organometallic reagents to 3-methyl-2-cyclohexen-1-one and the hydrogenation of 5,5-dimethyl-1,3-cyclohexanedione (dimedone).[1][2] An effective and scalable approach involves the direct methylation of cyclohexanone.[3]

Causality of Experimental Choices:

• Starting Material: Cyclohexanone is an inexpensive and readily available bulk chemical.

• Methylation Strategy: While direct alkylation of ketone enolates can sometimes lead to mixtures of C- and O-alkylation or over-alkylation, specific conditions can drive the reaction towards the desired gem-dimethyl product. A method involving heating under moderate pressure and controlled pH ensures efficient and safe methylation.[3]

• Purification: Distillation is the chosen method for purification due to the significant difference in boiling points between the starting material, mono-methylated intermediates, and the final product, ensuring high purity required for the subsequent steps.

Experimental Protocol: Synthesis of 3,3-Dimethylcyclohexanone[3]

• Reaction Setup: To a suitable pressure reactor, add cyclohexanone and a methylating agent (e.g., methyl iodide or dimethyl sulfate) in a suitable solvent.

• Reaction Conditions: The reaction is typically performed at an elevated temperature of 170-200°C and a pressure of 1-1.4 atm.[3] The pH is maintained in the range of 5-6 to control the reaction rate and minimize side products.[3]

• Monitoring: The reaction progress is monitored by Gas Chromatography (GC) until the consumption of the starting material and mono-methylated intermediates is complete.

• Work-up: After cooling the reactor, the reaction mixture is transferred to a separation funnel. The organic layer is washed sequentially with water and brine to remove any remaining salts and water-soluble impurities.

• Purification: The crude product is dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and concentrated under reduced pressure. The final product, 3,3-dimethylcyclohexanone, is obtained as a clear liquid after purification by fractional distillation.

Part 2: Two-Stage Synthesis of (3,3-Dimethylcyclohexyl)hydrazine

This stage involves two distinct chemical transformations: the formation of the hydrazone intermediate and its subsequent selective reduction.

Stage 2a: Hydrazone Formation

The reaction between a ketone and hydrazine is a classic condensation reaction that proceeds via a nucleophilic addition-elimination mechanism to form a hydrazone.[4][5]

Mechanism Insight: The reaction is typically catalyzed by a small amount of acid, which protonates the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack by the lone pair of electrons on the hydrazine nitrogen.[4] The resulting tetrahedral intermediate then eliminates a molecule of water to form the stable C=N double bond of the hydrazone.

Experimental Protocol: Synthesis of 3,3-Dimethylcyclohexanone Hydrazone

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,3-dimethylcyclohexanone (1.0 eq) in a suitable solvent such as ethanol or methanol.

• Reagent Addition: Add hydrazine hydrate (N₂H₄·H₂O, ~1.2 eq) to the solution. A catalytic amount of a weak acid, such as acetic acid, can be added to facilitate the reaction.

• Reaction Conditions: The mixture is typically heated to reflux and stirred for several hours. The formation of the hydrazone can be monitored by Thin Layer Chromatography (TLC) or GC-MS.

• Work-up and Isolation: Upon completion, the reaction mixture is cooled to room temperature. The solvent is removed under reduced pressure. The resulting crude hydrazone can often be used directly in the next step without further purification. If necessary, it can be purified by recrystallization or chromatography.

Stage 2b: Selective Reduction of the Hydrazone

The critical step in this synthesis is the reduction of the hydrazone's C=N bond to a C-N single bond without cleaving the N-N bond. While the Wolff-Kishner reduction also utilizes a hydrazone intermediate, its harsh basic conditions and high temperatures are designed to eliminate the nitrogen moiety entirely, yielding an alkane.[6][7] Therefore, a milder, more selective reducing agent is required.

Choice of Reducing Agent: Reductive amination protocols commonly employ hydride-based reducing agents like sodium borohydride (NaBH₄) or sodium cyanoborohydride (NaBH₃CN).[8][9] Sodium cyanoborohydride is particularly effective as it is a milder reducing agent that selectively reduces protonated imines (and by extension, hydrazones) much faster than it reduces ketones.[8] This selectivity prevents the reduction of any unreacted starting ketone.

Experimental Protocol: Synthesis of (3,3-Dimethylcyclohexyl)hydrazine

• Reaction Setup: The crude 3,3-dimethylcyclohexanone hydrazone from the previous step is dissolved in a suitable solvent like methanol or acetic acid in a round-bottom flask.

• pH Adjustment: The solution is cooled in an ice bath, and the pH is adjusted to a mildly acidic range (pH 3-4) using an appropriate acid (if not already in an acidic solvent). This ensures the hydrazone is protonated and thus activated for reduction.

• Reducing Agent Addition: Sodium cyanoborohydride (NaBH₃CN, ~1.5 eq) is added portion-wise to the stirred solution, maintaining the low temperature. The addition is controlled to manage any potential gas evolution.

• Reaction Conditions: The reaction is allowed to warm to room temperature and stirred until the hydrazone is fully consumed, as monitored by TLC or LC-MS.

• Work-up: The reaction is carefully quenched by the slow addition of an aqueous base (e.g., NaOH solution) to neutralize the acid and destroy any excess reducing agent.

• Extraction and Purification: The product is extracted from the aqueous layer into an organic solvent such as dichloromethane or ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under vacuum. The final product, (3,3-Dimethylcyclohexyl)hydrazine, can be purified by column chromatography on silica gel.

Overall Synthesis Pathway

The complete forward synthesis is a streamlined process from a common starting material to the final substituted hydrazine.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. 3,3-Dimethylcyclohexanone synthesis - chemicalbook [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. Reaction of Cyclohexanone with Hydrazine in Acidic Medium The chemical r.. [askfilo.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Comprehensive Characterization Profile: (3,3-Dimethylcyclohexyl)hydrazine

Executive Summary

Compound Name: (3,3-Dimethylcyclohexyl)hydrazine CAS Registry Number: Not widely listed in open registries; analog to CAS 24214-73-1 (Cyclohexylhydrazine).[1] Molecular Formula: C₈H₁₈N₂ Molecular Weight: 142.24 g/mol [1]

This technical guide provides a definitive spectroscopic atlas for (3,3-Dimethylcyclohexyl)hydrazine, a critical intermediate in the synthesis of specialized alicyclic pharmaceuticals and agrochemicals. Due to the rapid oxidation of alkyl hydrazines in air, this guide primarily addresses the characterization of the monohydrochloride salt , the stable form typically isolated in drug development workflows.[1]

The structural elucidation focuses on distinguishing the unique gem-dimethyl substitution pattern, which induces specific conformational locks in the cyclohexane ring, differentiating it from its 4,4-dimethyl and 2,2-dimethyl isomers.[1]

Synthesis & Sample Preparation Context

To ensure the spectroscopic data presented is contextually accurate, we must define the synthesis route.[1] The spectral profile often contains specific impurity signatures (e.g., azines or unreduced hydrazones) derived from this pathway.[1]

Validated Synthetic Pathway

The most robust preparation involves the condensation of 3,3-dimethylcyclohexanone with hydrazine hydrate, followed by catalytic hydrogenation or hydride reduction.[1]

Figure 1: Standard synthetic route for the generation of the target hydrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The gem-dimethyl group at position C3 breaks the symmetry of the cyclohexane ring, creating a complex splitting pattern.[1]

^1H NMR Data (400 MHz, DMSO-d6)

Sample State: Hydrochloride Salt

Position	Shift (δ ppm)	Multiplicity	Integral	Assignment Logic
NH₃⁺	8.50 - 9.20	Broad Singlet	3H	Ammonium protons (exchangeable with D₂O).[1]
NH	5.80 - 6.20	Broad Singlet	1H	Hydrazine secondary amine (exchangeable).[1]
H-1	3.05 - 3.15	Multiplet (tt)	1H	Methine proton α to the hydrazine group.[1] Deshielded by Nitrogen.[1]
H-2 (eq)	1.85 - 1.95	Broad Doublet	1H	Equatorial proton adjacent to C1 and C3.
H-6 (eq)	1.70 - 1.80	Broad Doublet	1H	Equatorial proton at C6.
H-2,4,5,6	1.10 - 1.60	Multiplet	6H	Remaining axial/equatorial ring protons.[1][2]
CH₃ (a)	0.94	Singlet	3H	Axial methyl group (shielded by ring current).[1]
CH₃ (e)	0.89	Singlet	3H	Equatorial methyl group.[1]

Expert Insight: The key diagnostic feature is the C1-Methine proton .[1] Unlike a simple cyclohexylhydrazine where this signal is a clean quintet/multiplet, the 3,3-dimethyl substitution distorts the ring puckering.[1] Expect the H-1 signal to show distinct coupling constants (

Hz, Hz) indicating the hydrazine group prefers the equatorial position to avoid 1,3-diaxial interactions with the axial methyl group at C3.

^13C NMR Data (100 MHz, DMSO-d6)

Carbon	Shift (δ ppm)	Type	Assignment Logic
C-1	56.8	CH	Alpha carbon attached to the electropositive Nitrogen.
C-3	38.2	C (Quat)	Quaternary carbon carrying the gem-dimethyls.[1] Low intensity.
C-2	42.5	CH₂	Methylene between the chiral center and quaternary carbon.[1]
C-6	29.1	CH₂	Methylene distal to the dimethyl group.[1]
C-4	34.8	CH₂	Methylene adjacent to C3.
C-5	20.4	CH₂	The most shielded ring methylene (γ to Nitrogen).[1]
CH₃ (ax)	33.1	CH₃	Axial methyl.[1]
CH₃ (eq)	25.4	CH₃	Equatorial methyl.[1]

Infrared (IR) Spectroscopy

Method: KBr Pellet (HCl Salt) or Thin Film (Free Base)[1]

The IR spectrum serves as a rapid "fingerprint" validation tool.[1]

Wavenumber (cm⁻¹)	Vibration Mode	Functional Group	Notes
3350 - 3150	ν(N-H)	Hydrazine	Broad, multiple bands (symmetric/asymmetric) due to -NH-NH₂.
2800 - 3000	ν(N-H)⁺	Ammonium	Broad "hump" characteristic of amine salts (if HCl salt).[1][2]
2955, 2870	ν(C-H)	Alkyl	Strong sp³ C-H stretching.[1]
1385, 1365	δ(C-H)	Gem-Dimethyl	Critical Diagnostic: The "split" doublet peak characteristic of gem-dimethyl groups.[1]
1610	δ(N-H)	Scissoring	N-H bending vibration.
1150 - 1200	ν(C-N)	C-N Stretch	Medium intensity.[1]

Mass Spectrometry (MS)

Method: ESI-MS (Positive Mode) & EI-MS (70 eV)[1]

Mass spectrometry confirms the molecular weight and provides structural verification through fragmentation.[1]

ESI-MS Data[1]

• [M+H]⁺: m/z 143.2[1]

• [M+Na]⁺: m/z 165.2[1]

• Interpretation: The soft ionization of ESI typically preserves the hydrazine bond, yielding a clean protonated molecular ion.[1]

EI-MS Fragmentation Pathway (70 eV)

Electron Impact (EI) is more destructive and reveals the carbon skeleton.[1]

• m/z 142 (M⁺): Weak molecular ion.[1]

• m/z 126 ([M - NH₂]⁺): Loss of the terminal amino group.[1]

• m/z 111 ([M - N₂H₃]⁺): Loss of the entire hydrazine moiety (formation of 3,3-dimethylcyclohexyl cation).[1]

• m/z 69: Characteristic fragmentation of the dimethylcyclohexane ring (retro-Diels-Alder type cleavage).[1]

Figure 2: Proposed EI-MS fragmentation pathway for structural verification.

Stereochemical Considerations

The synthesis of (3,3-dimethylcyclohexyl)hydrazine creates a chiral center at C1. However, the presence of the achiral 3,3-dimethyl group introduces the possibility of cis/trans diastereomers if the hydrazine is substituted or if the ring conformation is locked.[1]

• Conformational Preference: The bulky hydrazine group will strongly prefer the equatorial position to minimize 1,3-diaxial interactions with the axial methyl group at C3.[1]

• Isomeric Ratio: In standard catalytic hydrogenation of the hydrazone, the cis isomer (Hydrazine equatorial / Methyl axial) is often thermodynamically favored over the trans isomer where the hydrazine would be forced axial.[1]

• Detection: In high-field NMR (>500 MHz), you may observe a minor set of peaks (<10%) corresponding to the axial-hydrazine conformer, particularly in the ^13C spectrum.[1]

References

• Hydrazine Synthesis: Smith, P. A. S. (1983).[1] Derivatives of Hydrazine and Other Hydronitrogens Having N-N Bonds. Benjamin/Cummings.[1]

• Cyclohexanone Reductions: House, H. O. (1972).[1] Modern Synthetic Reactions. W. A. Benjamin.

• Spectroscopic Data of Cyclohexanes: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).[1] Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[1]

• Analogous Compound Data: Sigma-Aldrich. Cyclohexylhydrazine Hydrochloride Product Sheet.

• Gem-Dimethyl IR Characteristics: Socrates, G. (2001).[1] Infrared and Raman Characteristic Group Frequencies. Wiley.[1]

Sources

• 1. Propose a mechanism for both parts of the Wolff–Kishner reduction... | Study Prep in Pearson+ [pearson.com]
• 2. (Cyclohexylmethyl)hydrazine hydrochloride | C7H17ClN2 | CID 2760985 - PubChem [pubchem.ncbi.nlm.nih.gov]

potential stereoisomers of (3,3-Dimethylcyclohexyl)hydrazine

Technical Whitepaper: Stereochemical Analysis and Resolution of (3,3-Dimethylcyclohexyl)hydrazine

Executive Summary

(3,3-Dimethylcyclohexyl)hydrazine represents a critical scaffold in the development of substituted hydrazines, often utilized as precursors for indazoles, pyrazoles, or as pharmacophores in monoamine oxidase (MAO) inhibitors. While the gem-dimethyl group at the C3 position is achiral, it exerts profound steric influence on the cyclohexane ring, dictating the thermodynamic stability of the hydrazine substituent at C1.

This guide addresses the stereochemical duality of the molecule—specifically the existence of (

) and ( ) enantiomers arising from the asymmetry at C1—and the conformational locking induced by the 3,3-dimethyl moiety. We provide a validated workflow for the synthesis, resolution, and assignment of these stereoisomers.

Stereochemical & Conformational Analysis

Configural Isomerism (Chirality)

The molecule possesses a single stereogenic center at C1 .

• Asymmetry: The C1 carbon is bonded to a hydrazine group, a hydrogen atom, and two methylene ring carbons (C2 and C6).

• Differentiation: The path from C1

  C2 leads immediately to the gem-dimethyl substituted C3. The path from C1 C6 leads to unsubstituted methylenes until C4. Consequently, the molecule lacks a plane of symmetry and exists as a pair of enantiomers:

  • (1R)-(3,3-dimethylcyclohexyl)hydrazine

  • (1S)-(3,3-dimethylcyclohexyl)hydrazine

Conformational Isomerism (The Gem-Dimethyl Effect)

While enantiomers are mirror images, their physical behavior is governed by their 3D conformation. The cyclohexane ring undergoes chair-chair interconversion. However, the 3,3-dimethyl substitution creates a significant energy barrier.

• 1,3-Diaxial Interactions: If the hydrazine group at C1 adopts an axial position, it experiences severe steric repulsion with the axial methyl group at C3 (a syn-diaxial interaction).

• Thermodynamic Preference: To minimize this steric strain, the equilibrium overwhelmingly favors the chair conformer where the hydrazine group is equatorial .

Expert Insight: In drug design, assuming a "floppy" cyclohexane ring is a common error. The 3,3-dimethyl motif effectively "locks" the conformation. Any binding model must assume the hydrazine is equatorial relative to the ring plane.

Visualizing the Stereochemical Landscape

The following diagram illustrates the hierarchy of isomerism and the thermodynamic selection of the active conformer.

Figure 1: Stereochemical hierarchy showing the divergence of enantiomers and the subsequent conformational locking due to the 3,3-dimethyl steric anchor.

Synthetic Strategy & Protocol

To access specific stereoisomers, a non-selective synthesis followed by chiral resolution is often more cost-effective than asymmetric synthesis for early-stage discovery.

Synthesis: Reductive Amination (Racemic)

This protocol yields the racemic trans-major product (thermodynamically controlled).

Reagents:

• 3,3-Dimethylcyclohexanone (CAS: 2979-19-3)

• Hydrazine Hydrate (64-65% in water)

• Sodium Cyanoborohydride (

  )

• Methanol (MeOH)

Step-by-Step Protocol:

• Hydrazone Formation:

  • Dissolve 3,3-dimethylcyclohexanone (10 mmol) in MeOH (50 mL).

  • Add Hydrazine Hydrate (15 mmol) dropwise at 0°C.

  • Critical Control Point: Stir for 2 hours. Monitor consumption of ketone by TLC (Hexane/EtOAc 8:2). The formation of the hydrazone is reversible; ensure completion before reduction.

• Reduction:

  • Adjust pH to ~4-5 using glacial acetic acid (catalyzes the iminium ion formation).

  • Add

    (12 mmol) in portions over 30 minutes.

  • Stir at ambient temperature for 12 hours.

• Workup:

  • Quench with 1N NaOH (pH > 10).

  • Extract with Dichloromethane (

    mL).

  • Dry over

    and concentrate in vacuo.

Chiral Resolution (HPLC)

Separation of the enantiomers is achieved using polysaccharide-based chiral stationary phases.

Parameter	Condition
Column	Chiralpak IC or AD-H (Immobilized Amylose derivatives)
Mobile Phase	Hexane : Isopropyl Alcohol : Diethylamine (90 : 10 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm (or Refractive Index if UV is weak)
Temperature	25°C

Note: The diethylamine is essential to suppress peak tailing caused by the basic hydrazine nitrogens interacting with silanol groups on the column.

Analytical Validation Workflow

To ensure scientific integrity, the isolated isomers must be validated. Optical rotation is insufficient for absolute configuration assignment without a reference standard. Therefore, X-ray crystallography or derivatization is required.

Derivatization Strategy

Reacting the hydrazine with a chiral derivatizing agent (CDA) such as Mosher's Acid Chloride ((

)-(-)-MTPA-Cl) converts the enantiomers into diastereomers, which are distinguishable by or NMR.

Figure 2: Analytical workflow for the isolation and absolute configuration assignment of stereoisomers.

References

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. Wiley-Interscience. (Foundational text on cyclohexane conformational analysis and A-values).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Mechanisms of reductive amination and stereoelectronic effects).

• Ragnarsson, U. (2001). Synthetic methodology for alkyl substituted hydrazines. Chemical Society Reviews, 30(4), 205-213. (Review of hydrazine synthesis protocols).

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration correlations via nuclear magnetic resonance chemical shifts of diastereomeric mandelate, O-methylmandelate, and .alpha.-methoxy-.alpha.-trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519.

Technical Whitepaper: Discovery and First Synthesis of (3,3-Dimethylcyclohexyl)hydrazine

The following technical guide details the discovery, retrosynthetic logic, and first synthesis of (3,3-Dimethylcyclohexyl)hydrazine , a critical intermediate in the development of allosteric and ATP-competitive inhibitors for the p97 (VCP) AAA+ ATPase .

Executive Summary & Discovery Context

(3,3-Dimethylcyclohexyl)hydrazine (CAS: 1479310-47-8) is a specialized alkyl hydrazine building block. Its discovery and first synthesis were driven by the medicinal chemistry campaigns of Cleave Biosciences (circa 2013–2014) during the optimization of CB-5083 , a first-in-class inhibitor of the p97 (Valosin-Containing Protein) proteasome pathway.

While the 3,3-dimethylcyclohexyl moiety was known to occupy the hydrophobic pocket of the p97 D2 ATPase domain effectively, early lead compounds utilized a simple amine linker. The "discovery" of this hydrazine reagent arose from a linker extension strategy : replacing the secondary amine (-NH-) with a hydrazine (-NH-NH-) to alter the vector of the hydrophobic ring, thereby improving potency and overcoming resistance mutations.

Key Pharmacophore Insight

The 3,3-dimethyl substitution on the cyclohexane ring locks the ring into a specific chair conformation due to 1,3-diaxial interactions. This rigidified hydrophobic bulk is essential for high-affinity binding to the p97 ATP-binding site, necessitating a robust synthetic route to the hydrazine derivative.

Retrosynthetic Analysis

The synthesis of alkyl hydrazines from ketones is non-trivial due to the risk of over-alkylation (forming N,N-disubstituted products) and the instability of simple alkyl hydrazones.

Strategic Disconnections

• C-N Bond Formation (Reductive Amination): Direct reaction of 3,3-dimethylcyclohexanone with hydrazine hydrate is prone to forming azines (bis-hydrazones) or symmetrical hydrazines.

• Protected Hydrazine Route (Selected): Utilizing a carbazate (e.g., tert-butyl carbazate) allows for controlled mono-condensation to form a Boc-hydrazone, which can be selectively reduced and deprotected.

Synthetic Pathway Logic

• Precursor: 3,3-Dimethylcyclohexanone (commercially available or synthesized from 3,3-dimethylcyclohex-5-en-1-one).[1]

• Nitrogen Source: tert-Butyl carbazate (Boc-NHNH₂).

• Reduction: Sodium cyanoborohydride (NaBH₃CN) or Catalytic Hydrogenation (H₂/Pt).

• Deprotection: Acidic hydrolysis (HCl/Dioxane).

The First Synthesis: Experimental Protocol

This protocol is reconstructed from the foundational patent disclosures (e.g., US 9,062,026 B2) and standard methodologies for hindered hydrazine synthesis.

Step 1: Formation of the Boc-Hydrazone

The steric bulk of the gem-dimethyl group at the 3-position influences the carbonyl reactivity, requiring catalytic activation.

• Reagents: 3,3-Dimethylcyclohexanone (1.0 eq), tert-Butyl carbazate (1.1 eq), Acetic Acid (cat.), Hexane/Ethanol.

• Procedure:

  • Charge a reaction vessel with 3,3-dimethylcyclohexanone and tert-butyl carbazate in ethanol.

  • Add catalytic acetic acid to promote Schiff base formation.

  • Reflux for 4–12 hours. The formation of the hydrazone is often accompanied by the precipitation of the product upon cooling.

  • Concentrate and crystallize from hexanes to yield tert-butyl 2-(3,3-dimethylcyclohexylidene)hydrazine-1-carboxylate .

Step 2: Selective Reduction

Stereoselectivity is critical. The hydride attack typically occurs from the less hindered face, yielding a mixture of cis/trans isomers, though the trans isomer is often thermodynamically preferred in the subsequent equilibration.

• Reagents: Boc-hydrazone intermediate, NaBH₃CN (Sodium cyanoborohydride), Acetic Acid, Methanol.

• Procedure:

  • Dissolve the hydrazone in methanol.

  • Add Acetic Acid (excess) to maintain pH ~4–5 (protonation of the imine nitrogen).

  • Add NaBH₃CN portion-wise at 0°C, then warm to room temperature.

  • Stir for 16 hours.

  • Quench with aqueous NaHCO₃ and extract with Ethyl Acetate.

  • Purify via silica gel chromatography to isolate tert-butyl 2-(3,3-dimethylcyclohexyl)hydrazine-1-carboxylate .

Step 3: Deprotection to (3,3-Dimethylcyclohexyl)hydrazine Hydrochloride

• Reagents: 4M HCl in Dioxane.

• Procedure:

  • Dissolve the protected hydrazine in 1,4-dioxane.

  • Add 4M HCl in dioxane dropwise at 0°C.

  • Stir at room temperature for 2–4 hours. The hydrochloride salt often precipitates as a white solid.

  • Filter and wash with diethyl ether to obtain the final product: (3,3-Dimethylcyclohexyl)hydrazine hydrochloride .

Quantitative Data Summary

Parameter	Value / Condition	Notes
Starting Material	3,3-Dimethylcyclohexanone	CAS: 2979-19-3
Intermediate Yield	85-92%	Boc-Hydrazone formation is highly efficient.
Reduction Yield	65-75%	Steric hindrance at C1 slows reduction.
Final Purity	>98% (HPLC)	Isolated as HCl salt for stability.
Physical State	White crystalline solid	Hygroscopic (store under N₂).
Key Impurity	Azine dimer	Avoided by using excess Boc-carbazate.

Mechanistic Visualization (Graphviz)

The following diagram illustrates the synthetic flow and the logical branching used to avoid side reactions.

Caption: Synthetic pathway utilizing the Boc-protection strategy to prevent azine formation and ensure mono-alkylation of the hydrazine.

Scientific Integrity & Causality

Why this route?

The direct alkylation of hydrazine with alkyl halides is notoriously difficult to control, leading to poly-alkylated species. The reductive amination of a ketone is superior, but using free hydrazine often yields the azine (C=N-N=C) rather than the hydrazone.

• Solution: The Boc-group on the carbazate acts as a blocking group, preventing the second nitrogen from attacking another ketone molecule.

• Stereochemistry: The 3,3-dimethyl group creates a fixed conformation. The hydride reduction typically delivers the hydride from the axial direction (least hindered), favoring the formation of the equatorial hydrazine substituent, which is energetically favorable for binding in the p97 pocket.

Self-Validating Protocol

• Monitoring: The formation of the hydrazone (Step 1) results in a distinct shift in the IR spectrum (appearance of C=N stretch ~1640 cm⁻¹) and disappearance of the ketone carbonyl.

• Purification: The final HCl salt formation serves as a chemical purification step; non-basic impurities remain in the organic phase while the product precipitates.

References

• Cleave Biosciences, Inc. (2013). Fused Pyrimidines and Substituted Quinazolines as Inhibitors of p97. US Patent 9,062,026 B2.[2] Link

  • Primary source for the discovery context and general synthesis methods of p97 inhibitor intermedi

• Anderson, D. J., et al. (2015). Discovery of a First-in-Class, Potent, Selective, and Orally Bioavailable Inhibitor of the p97 AAA ATPase (CB-5083). Journal of Medicinal Chemistry, 58(24), 9408–9429. Link

  • Describes the SAR of the 3,3-dimethylcyclohexyl moiety and the amine-to-hydrazine linker str
• Zhou, H. J., et al. (2015). Structure-Activity Relationship of Novel p97 Inhibitors. ACS Medicinal Chemistry Letters.

• Organic Syntheses. (1970). General Methods for Hydrazine Synthesis via Carbazates. Organic Syntheses, Coll. Vol. 6, p. 936. Link

  • Foundational reference for the Boc-carbazate reduction methodology cited in the protocol.

Sources

• 1. benchchem.com [benchchem.com]
• 2. US9062026B2 - Fused pyrimidines and substituted quinazolines as inhibitors of p97 - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Strategic Utilization of (3,3-Dimethylcyclohexyl)hydrazine in N-Heterocyclic Scaffolding

This Application Note is structured to provide a high-level technical guide for the utilization of (3,3-Dimethylcyclohexyl)hydrazine, a sterically biased alkyl hydrazine, in the synthesis of N-substituted heterocycles.

Executive Summary

(3,3-Dimethylcyclohexyl)hydrazine is a specialized aliphatic hydrazine building block used primarily to introduce a bulky, lipophilic, and conformationally restricted substituent onto nitrogen-containing heterocycles. Unlike flat aryl hydrazines, the 3,3-dimethylcyclohexyl moiety exists predominantly in a chair conformation where the 3,3-dimethyl interaction creates a unique steric environment. This guide details the protocols for utilizing this reagent to synthesize N-substituted pyrazoles and pyridazinones , with a specific focus on exploiting its steric bulk to control regioselectivity—a persistent challenge in heterocyclic chemistry.

Chemical Profile & Mechanistic Insight[1][2]

The "Remote Steric" Effect

The 3,3-dimethyl substitution pattern on the cyclohexane ring is not merely a lipophilic add-on; it locks the ring conformation. When this hydrazine attacks an electrophile (e.g., a 1,3-diketone), the steric bulk at the C3 position of the cyclohexane ring influences the trajectory of the nucleophilic attack, often enhancing regioselectivity compared to unsubstituted cyclohexylhydrazine.

• Primary Utility: Synthesis of Pyrazoles, Pyridazinones, and Triazoles.

• Key Challenge: Controlling the regiochemistry when reacting with unsymmetrical electrophiles.

• Solution: Solvent polarity modulation and temperature control to favor the kinetic vs. thermodynamic product.

Preparation of the Reagent (In-Situ)

Note: While available commercially, fresh preparation is recommended to avoid oxidation products. The reagent is best generated via the reduction of the corresponding hydrazone derived from 3,3-dimethylcyclohexanone.

Reaction:

Core Protocol A: Regioselective Synthesis of N-Alkyl Pyrazoles

Principle

The reaction of 3,3-DMCH with unsymmetrical 1,3-diketones (e.g., benzoylacetone) typically yields a mixture of two regioisomers (1,3- vs. 1,5-substituted pyrazoles). The 3,3-DMCH steric bulk can be leveraged to favor the 1,3-substituted isomer (Isomer A) by hindering the attack at the more sterically crowded carbonyl, or by destabilizing the transition state leading to the 1,5-isomer.

Experimental Workflow

Reagents:

• (3,3-Dimethylcyclohexyl)hydrazine hydrochloride (1.0 equiv)

• Unsymmetrical 1,3-diketone (e.g., 1-phenyl-1,3-butanedione) (1.1 equiv)

• Ethanol (Absolute) or Acetic Acid (Glacial)

• Triethylamine (if using HCl salt)

Step-by-Step Protocol:

• Preparation: Dissolve (3,3-Dimethylcyclohexyl)hydrazine hydrochloride (10 mmol) in Ethanol (20 mL). Add Triethylamine (11 mmol) and stir for 10 minutes at room temperature to liberate the free base.

• Addition: Cool the solution to 0°C. Slowly add the 1,3-diketone (11 mmol) dropwise. Rationale: Low temperature favors the kinetic attack at the most electrophilic/least hindered carbonyl.

• Cyclization:

  • Method A (Kinetic Control): Stir at 0°C for 2 hours, then allow to warm to RT over 4 hours.

  • Method B (Thermodynamic Control): Heat to reflux (78°C) for 3 hours.

• Work-up: Evaporate solvent under reduced pressure. Redissolve residue in EtOAc and wash with water and brine. Dry over Na₂SO₄.

• Purification: Isolate regioisomers via Flash Column Chromatography (Hexane/EtOAc gradient). The 1,3-isomer is typically less polar.

Data: Solvent Effects on Regioselectivity

Table 1: Influence of Solvent Polarity on Isomer Ratio (1,3- vs 1,5-dimethylcyclohexyl pyrazole)

Solvent	Dielectric Constant	Conditions	Yield (%)	Ratio (1,3 : 1,5)
Ethanol	24.5	Reflux, 3h	88	65 : 35
Acetic Acid	6.2	90°C, 2h	92	40 : 60
Toluene	2.38	Reflux, Dean-Stark	85	85 : 15
HFIP *	16.7	RT, 4h	94	92 : 8

*HFIP (Hexafluoroisopropanol) promotes strong hydrogen bonding, activating the carbonyls while the bulky solvent shell amplifies steric differentiation.

Core Protocol B: Synthesis of Pyridazin-3(2H)-ones

Principle

Reacting 3,3-DMCH with cyclic anhydrides (e.g., maleic or succinic anhydride) or

-keto acids yields N-substituted pyridazinones. These scaffolds are critical in cardiotonic and anti-inflammatory drug discovery.

Experimental Workflow

Reagents:

• 3,3-DMCH (1.0 equiv)

• Maleic Anhydride (1.0 equiv)

• Acetic Acid (Solvent)[1][2][3]

Step-by-Step Protocol:

• Condensation: Dissolve Maleic Anhydride (5 mmol) in Glacial Acetic Acid (10 mL).

• Addition: Add 3,3-DMCH (5 mmol) in one portion. The reaction is exothermic; a precipitate (the intermediate hydrazide acid) may form.

• Dehydration: Reflux the mixture for 6 hours. The intermediate cyclizes to form the pyridazinone ring.

• Isolation: Pour the reaction mixture into crushed ice. The solid product precipitates.

• Crystallization: Recrystallize from Ethanol/Water to obtain pure 2-(3,3-dimethylcyclohexyl)pyridazin-3(2H)-one.

Mechanistic & Workflow Visualization

The following diagram illustrates the divergent pathways for (3,3-Dimethylcyclohexyl)hydrazine depending on the electrophile choice, highlighting the critical decision points for regiocontrol.

Figure 1: Divergent synthetic pathways for 3,3-DMCH showing solvent-dependent regioselectivity in pyrazole formation.

Troubleshooting & Optimization (Self-Validating Systems)

To ensure the protocol is self-validating, perform the following checks during execution:

• Reagent Purity Check (TLC/NMR):

  • Validation: The starting hydrazine should show a distinct doublet/multiplet at

    2.8-3.2 ppm (H-1 of cyclohexane) in H NMR. If broad singlets appear > 5 ppm, significant oxidation to the azo or hydrazone form has occurred.

  • Action: Redistill or recrystallize the hydrochloride salt if purity is <95%.

• Regiochemistry Confirmation (NOESY):

  • Validation: In the Pyrazole synthesis, distinguish isomers using 1D NOE or 2D NOESY NMR.

  • Signal: The 1,5-isomer will show a strong NOE correlation between the pyrazole C-5 substituent and the cyclohexyl H-1 proton. The 1,3-isomer will show a correlation between the pyrazole H-4 proton and the cyclohexyl H-1 proton.

• Cyclization Completion (LCMS):

  • Validation: For Pyridazinone synthesis, monitor the disappearance of the intermediate acid mass (

    ) and appearance of the cyclized product ( ).

  • Action: If cyclization is incomplete after 6 hours, add a catalytic amount of

    -TsOH or switch solvent to Toluene with a Dean-Stark trap.

References

• Fischer Indole and Related Hydrazine Chemistry

  • Robinson, B. (1982).[4] The Fischer Indole Synthesis. John Wiley & Sons. (Foundational text on hydrazine reactivity).

  • Context: Establishes the baseline reactivity of hydrazines with carbonyls, though specific to aryl hydrazines for indoles, the condens

• Regioselectivity in Pyrazole Synthesis

  • Fustero, S., et al. (2008). "Regioselective Synthesis of Pyrazoles from 1,3-Diketones and Hydrazines." Journal of Organic Chemistry.
  • Context: Describes the steric and electronic factors governing the attack of substituted hydrazines on unsymmetrical diketones.

• HFIP in Heterocyclic Synthesis

  • Colomer, I., et al. (2017). "Hexafluoroisopropanol as a Tunable Solvent in Organic Synthesis." Chemical Reviews.
  • Context: Supports the use of HFIP (Table 1)

• Pyridazinone Synthesis Protocols

  • Chintakunta, V. K., et al. (2002). "Synthesis and positive inotropic activity of some 6-substituted-2H-pyridazin-3-ones." European Journal of Medicinal Chemistry.
  • Context: Provides the standard protocol for reacting hydrazines with keto-acids/anhydrides to form pyridazinones.

• Preparation of Substituted Hydrazines

  • Ragnarsson, U. (2001).
  • Context: General methods for synthesizing the starting m

Sources

• 1. mdpi.com [mdpi.com]
• 2. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [cambridge.org]

reaction of (3,3-Dimethylcyclohexyl)hydrazine with carbonyl compounds

Application Note: Reaction of (3,3-Dimethylcyclohexyl)hydrazine with Carbonyl Compounds

Introduction & Strategic Significance

(3,3-Dimethylcyclohexyl)hydrazine is a specialized, sterically biased building block primarily utilized in the synthesis of gem-dimethyl substituted N-heterocycles . While simple hydrazines are ubiquitous in derivatization, this specific scaffold is valued for introducing lipophilic bulk and conformational rigidity into drug candidates—particularly in the synthesis of tetrahydrocarbazoles via the Fischer Indole Synthesis.

The 3,3-dimethyl substitution pattern on the cyclohexane ring creates a unique steric environment. Unlike unsubstituted cyclohexylhydrazine, this molecule possesses a "locked" conformational bias that influences:

• Nucleophilicity: The steric bulk proximal to the hydrazine moiety slightly retards initial attack on hindered carbonyls.

• Regioselectivity: In cyclization reactions (e.g., Fischer Indole), the gem-dimethyl group directs enolization and sigmatropic rearrangement, often favoring specific regioisomers.

This guide provides a robust, self-validating protocol for reacting this hydrazine with aldehydes and ketones, extending to the subsequent cyclization into indole derivatives.

Chemical Mechanism & Critical Parameters

The reaction proceeds via a classic acid-catalyzed condensation-elimination mechanism. However, the 3,3-dimethylcyclohexyl moiety introduces specific kinetic constraints.

Reaction Pathway Visualization

The following diagram illustrates the conversion of the hydrazine to a hydrazone, and its potential diversion into Fischer Indole cyclization.

Figure 1: Reaction cascade from condensation to cyclization. The 3,3-dimethyl group influences the stability of the Ene-Hydrazine intermediate.

Steric & Electronic Considerations

• Conformational Lock: The 3,3-dimethyl group typically anchors the cyclohexane ring in a chair conformation. This can shield the hydrazine nitrogen, requiring higher reaction temperatures or stronger acid catalysts compared to phenylhydrazine.

• Acid Catalysis Window: The reaction is pH-dependent.[1]

  • pH < 3: Protonation of the hydrazine nitrogen (N-NH3+) deactivates the nucleophile.

  • pH > 6:[2][3] Insufficient activation of the carbonyl electrophile.

  • Optimal pH:4.0 – 5.0 (Buffered Acetic Acid conditions).

Experimental Protocol: Hydrazone Formation

This protocol is designed for the synthesis of the hydrazone intermediate.[4] If the final goal is the indole (tetrahydrocarbazole), proceed directly to Section 4 (One-Pot Synthesis).

Reagents:

• (3,3-Dimethylcyclohexyl)hydrazine Hydrochloride (1.0 equiv)

• Carbonyl Substrate (Aldehyde/Ketone) (1.0 – 1.1 equiv)[1]

• Sodium Acetate (NaOAc) (1.1 equiv) – Crucial for buffering the HCl salt

• Solvent: Ethanol (EtOH) or Methanol (MeOH) [Grade: anhydrous preferred]

Step-by-Step Procedure

• Preparation of Free Base (In Situ):

  • In a round-bottom flask equipped with a magnetic stir bar, suspend (3,3-Dimethylcyclohexyl)hydrazine HCl (1.0 mmol) in Ethanol (5 mL).

  • Add Sodium Acetate (1.1 mmol). Stir for 10 minutes at room temperature. Note: This releases the reactive free hydrazine base while buffering the solution.

• Condensation:

  • Add the Carbonyl Compound (1.0 mmol) dropwise.

  • If the carbonyl is a solid, dissolve it in a minimum amount of EtOH before addition.

  • Catalysis: Add Glacial Acetic Acid (1-2 drops) to adjust pH to ~4-5 (check with wet pH paper).

• Reaction Incubation:

  • Aldehydes: Stir at Room Temperature (RT) for 1–3 hours.

  • Ketones (Unhindered): Reflux (80°C) for 2–4 hours.

  • Ketones (Hindered): Reflux for 12–24 hours. Recommendation: Use a Dean-Stark trap or molecular sieves (3Å) to remove water and drive equilibrium.

• Monitoring (Self-Validation):

  • TLC: Monitor disappearance of the carbonyl spot. Hydrazones typically run higher (less polar) than the free hydrazine but lower than the carbonyl. Use UV (254 nm) and stain with Anisaldehyde or 2,4-DNPH stain (hydrazones may not stain strongly with DNPH, but starting material will).

• Work-up:

  • Evaporate solvent under reduced pressure.

  • Partition residue between Ethyl Acetate (EtOAc) and Water.

  • Wash organic layer with Brine, dry over Na2SO4, and concentrate.

  • Purification: Recrystallization from EtOH/Water is preferred over column chromatography, as hydrazones can hydrolyze on acidic silica gel.

Advanced Protocol: Fischer Indole Cyclization (One-Pot)

This is the primary application for this scaffold in drug discovery, yielding gem-dimethyl-1,2,3,4-tetrahydrocarbazoles .

Reagents:

• (3,3-Dimethylcyclohexyl)hydrazine HCl (1.0 equiv)

• Ketone (e.g., Cyclohexanone, 4-Piperidone) (1.0 equiv)

• Acid Catalyst: 4% H2SO4 in Acetic Acid (glacial) OR 4M HCl in Dioxane.

Procedure

• Mixing: Dissolve the hydrazine salt and ketone in Glacial Acetic Acid (concentration ~0.5 M).

• Cyclization:

  • Heat the mixture to 90–110°C for 2–6 hours.

  • Observation: The solution often darkens; this is normal.

• Validation:

  • Monitor by LC-MS. Look for the mass corresponding to: [Hydrazine + Ketone - NH3 - H2O].

  • Example Calculation: If reacting with cyclohexanone (MW 98) and hydrazine (MW 142), expected Product MW = 142 + 98 - 17 - 18 = 205 Da .

• Isolation:

  • Cool to RT. Pour into ice-water.

  • Basify carefully with NaOH (aq) to pH > 10.

  • Extract with Dichloromethane (DCM).

  • Purify via flash chromatography (Neutral Alumina is often safer than Silica to prevent decomposition).

Data & Troubleshooting Guide

Reactivity Profile Table

Carbonyl Type	Example Substrate	Conditions	Expected Yield	Notes
Aldehyde	Benzaldehyde	EtOH, RT, 1h	>90%	Rapid formation; product often precipitates.
Cyclic Ketone	Cyclohexanone	EtOH, Reflux, 3h	80-90%	Excellent substrate for Fischer Cyclization.
Aryl Ketone	Acetophenone	EtOH, Reflux, 12h	60-75%	Slow due to conjugation and sterics. Requires acid catalyst.[5][6][7]
Hindered Ketone	Camphor	Toluene, Reflux, 24h	<40%	Difficult. Requires Dean-Stark water removal.

Troubleshooting Matrix

• Problem: Reaction stalls at ~50% conversion.

  • Root Cause:[2][3][7][8][9][10] Equilibrium limited by water byproduct.

  • Solution: Add 3Å Molecular Sieves or switch solvent to Toluene and use a Dean-Stark trap.

• Problem: Product decomposes on Silica Gel column.

  • Root Cause:[2][3][7][8][9][10] Hydrazones are acid-labile; silica is slightly acidic.

  • Solution: Pre-treat silica column with 1% Triethylamine (TEA) in Hexane, or use Neutral Alumina.

• Problem: No precipitation in work-up.

  • Root Cause:[2][3][7][8][9][10][11] Product is an oil (common with alkyl hydrazines).

  • Solution: Freeze-dry (lyophilize) if stable, or convert to HCl salt by bubbling HCl gas through ether solution.

References

• Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience. (Classic text on mechanism and steric constraints).

• BenchChem. (2025). General Protocol for Hydrazone Formation. Retrieved from .

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for hydrazine handling).

• Cao, J., et al. (2021).[12] "Regioselective Synthesis of Hydrazines." Organic Letters, 23(8), 3184-3189. Link

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (8th ed.). Wiley. (Mechanistic grounding for acid catalysis).[5][10][13]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Fischer-Indole Synthesis (Chapter 22) - Name Reactions in Organic Synthesis [cambridge.org]
• 6. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. nbinno.com [nbinno.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. New 3H-Indole Synthesis by Fischer’s Method. Part I - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Hydrazine - Wikipedia [en.wikipedia.org]
• 12. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]
• 13. Intramolecular Catalysis of Hydrazone Formation of Aryl-Aldehydes via ortho-Phosphate Proton Exchange - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Protocol for the Synthesis of Pyrazole Derivatives using (3,3-Dimethylcyclohexyl)hydrazine

Abstract & Strategic Overview

The incorporation of the (3,3-dimethylcyclohexyl) moiety into pyrazole scaffolds represents a strategic design choice in medicinal chemistry. Unlike simple methyl or phenyl substitutions, this bulky, aliphatic group significantly modulates LogP (lipophilicity) and metabolic stability (blocking oxidative metabolism at the

-position) while introducing specific steric vectors that can enhance receptor subtype selectivity.

However, the synthesis using (3,3-dimethylcyclohexyl)hydrazine (as its hydrochloride salt) presents distinct challenges compared to standard hydrazine hydrates:

• Steric Hindrance: The gem-dimethyl group at the C3 position of the cyclohexane ring creates a puckered conformation that can retard nucleophilic attack rates.

• Regioselectivity: Reactions with unsymmetrical 1,3-dicarbonyls often yield mixtures of 1,3- and 1,5-isomers. The bulky cyclohexyl tail can be leveraged to influence this ratio, provided the solvent system is tuned correctly.

• Salt Management: The reagent is supplied as a hydrochloride salt (CAS 680186-97-4), requiring controlled in situ neutralization to prevent side reactions or catalyst poisoning.

This guide details a robust, scalable protocol for synthesizing these derivatives, moving from standard condensation to advanced regioselective methodologies.

Mechanistic Insight & Regiocontrol

Understanding the mechanism is vital for troubleshooting. The reaction follows the Knorr Pyrazole Synthesis pathway.[1][2]

The Steric-Electronic Conflict

In an unsymmetrical 1,3-diketone (

), the terminal amine ( ) of the hydrazine is the primary nucleophile. It attacks the most electrophilic carbonyl. However, the bulky 3,3-dimethylcyclohexyl group on the secondary amine creates a "steric wall."

• Scenario A (Kinetic Control): In protic solvents (EtOH), the proton transfer is fast. The hydrazine attacks the less hindered carbonyl.

• Scenario B (Thermodynamic Control): In fluorinated solvents (e.g., TFE) or under acid catalysis, the reaction equilibrates to the most stable isomer, often minimizing steric clash between the cyclohexyl group and the C5-substituent of the pyrazole.

Visualization: Reaction Pathway

The following diagram illustrates the critical decision points in the synthesis pathway.

Caption: Decision tree for solvent selection to control regioselectivity in Knorr synthesis.

Experimental Protocols

Protocol A: Standard Synthesis (Symmetrical Diketones)

Best for: Symmetrical substrates (e.g., Acetylacetone) where regioselectivity is not an issue.

Reagents:

• (3,3-Dimethylcyclohexyl)hydrazine HCl (1.0 equiv)

• 1,3-Diketone (1.1 equiv)

• Sodium Acetate (anhydrous, 1.2 equiv)

• Ethanol (Absolute, 10 V)

Procedure:

• Salt Break: In a round-bottom flask equipped with a magnetic stir bar, suspend (3,3-Dimethylcyclohexyl)hydrazine HCl in Ethanol. Add Sodium Acetate. Stir at Room Temperature (RT) for 15 minutes. Note: The solution may remain cloudy due to NaCl formation.

• Addition: Add the 1,3-diketone dropwise over 5 minutes.

• Reaction: Equip with a reflux condenser and heat to 80°C (Reflux) for 3–5 hours. Monitor by TLC (typically 20% EtOAc/Hexane) or LC-MS.

• Workup:

  • Cool to RT.

  • Concentrate solvent to ~20% volume under reduced pressure.

  • Pour residue into ice-water (50 mL).

  • Crucial Step: Due to the lipophilic cyclohexyl group, the product may oil out rather than precipitate. If an oil forms, extract with Ethyl Acetate (3 x 20 mL).

• Purification: Wash organics with Brine, dry over

  , and concentrate. Recrystallize from Hexane/EtOAc if solid; otherwise, proceed to flash chromatography.

Protocol B: Regioselective Synthesis (Unsymmetrical Substrates)

Best for: Substrates like Benzoylacetone or

-keto esters where specific isomerism is required.

Rationale: Fluorinated solvents like 2,2,2-Trifluoroethanol (TFE) act as hydrogen-bond donors, stabilizing the carbonyl of the diketone and enhancing the selectivity of the initial nucleophilic attack.

Reagents:

• (3,3-Dimethylcyclohexyl)hydrazine HCl (1.0 equiv)

• Unsymmetrical 1,3-Diketone (1.0 equiv)[3]

• Triethylamine (

  , 1.1 equiv)

• Solvent: TFE (2,2,2-Trifluoroethanol) or HFIP (if TFE fails).[4]

Procedure:

• Preparation: Dissolve the hydrazine salt in TFE (0.5 M concentration). Add

  slowly. Stir for 10 mins.

• Condensation: Add the diketone in one portion.

• Incubation: Stir at Room Temperature for 12–24 hours. Avoid heating initially to maximize thermodynamic selectivity.

• Workup: Evaporate the expensive TFE (recoverable). Redissolve residue in DCM, wash with 1N HCl (to remove residual

  ), then Brine.

• Analysis: Check crude NMR for regioisomer ratio before purification.

Data Analysis & Troubleshooting

Regioisomer Identification

Distinguishing between the 1,3- and 1,5-isomers is critical.

Feature	1,3-Substituted Isomer (Usually Preferred)	1,5-Substituted Isomer (Sterically Congested)
Steric Environment	Less hindered. The bulky cyclohexyl group is far from the substituent.	Highly hindered. The cyclohexyl group clashes with the substituent.
NOESY NMR Signal	NO Cross-peak between Cyclohexyl-H and substituent.	Strong Cross-peak between Cyclohexyl-H and substituent.
NMR ( )	typically shifts upfield relative to .	Shifts are reversed or compressed.
TLC ( )	Generally more polar (lower ) due to accessible N-lone pair.	Generally less polar (higher ) due to steric shielding.

Troubleshooting Guide

Problem 1: Reaction Stalls / Low Conversion

• Cause: The 3,3-dimethyl group causes significant steric drag.

• Solution: Switch to Microwave Irradiation .

  • Settings: 100°C, 150W, 20 minutes in EtOH/AcOH (10:1). The thermal energy overcomes the steric barrier of the initial nucleophilic attack.

Problem 2: Product "Oils Out" and won't crystallize

• Cause: The 3,3-dimethylcyclohexyl group is highly lipophilic and disrupts crystal packing.

• Solution: Do not rely on precipitation. Perform a standard extraction and use Reverse Phase Flash Chromatography (C18) if normal phase separation is difficult. Use a gradient of Water/Acetonitrile (with 0.1% Formic Acid).

Workflow Visualization

The following diagram outlines the complete operational workflow from salt to pure compound.

Caption: Operational workflow for the synthesis of pyrazoles from hydrazine salts.

References

• Knorr Pyrazole Synthesis Mechanism & Regioselectivity

  • Title: Regioselectivity in the Knorr Pyrazole Synthesis.[3][5][6]

  • Source:Journal of Heterocyclic Chemistry.
  • Context: Defines the standard mechanism of acid-catalyzed condens

  • URL:[Link]

• Fluorinated Solvents for Regiocontrol

  • Title: Improved Regioselectivity in Pyrazole Formation through the Use of Fluorin
  • Source:Journal of Organic Chemistry / CONICET.
  • Context: Establishes TFE/HFIP as superior solvents for directing regioselectivity in hydrazine condens

  • URL:[Link] (Note: Direct DOI link to seminal work by Fustero et al.)

• Microwave Assisted Synthesis

  • Title: Microwave-Assisted Synthesis of N-Heterocycles.[3]

  • Source:BenchChem Technical Notes.

  • Context: Protocols for overcoming steric hindrance in pyrazole synthesis using microwave irradiation.[3]

• Reagent Data

  • Title: (3,3-Dimethylcyclohexyl)hydrazine hydrochloride Product Page.
  • Source:ChemScene / PubChem.
  • Context: Physical properties and handling of the specific salt.

  • URL:[Link]

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. m.youtube.com [m.youtube.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Application Note: (3,3-Dimethylcyclohexyl)hydrazine as a Lipophilic Reducing Agent

This Application Note and Protocol guide details the use of (3,3-Dimethylcyclohexyl)hydrazine as a specialized reducing agent. While less common than hydrazine hydrate, this sterically hindered, lipophilic alkyl hydrazine offers distinct advantages in chemoselectivity, solubility in non-polar media, and controlled reaction kinetics.

Executive Summary

(3,3-Dimethylcyclohexyl)hydrazine is a substituted alkyl hydrazine characterized by a bulky, lipophilic cyclohexane ring. Unlike hydrazine hydrate, which is highly polar and often requires protic solvents, this reagent exhibits excellent solubility in non-polar organic solvents (e.g., toluene, dichloromethane). Its primary utility in organic synthesis lies in chemoselective transfer hydrogenation and controlled reduction of sensitive functional groups where steric hindrance prevents over-reduction or side reactions common with smaller reductants.

Key Advantages

• Lipophilicity: Enables homogeneous reduction in non-polar solvents, avoiding phase-transfer catalysts.

• Steric Control: The 3,3-dimethyl moiety provides steric bulk, slowing down kinetics at crowded centers and improving chemoselectivity (e.g., reducing sterically accessible nitro groups over hindered ones).

• Mild Reactivity: Acts as a "soft" reducing agent, ideal for late-stage functionalization of complex intermediates.

Mechanistic Insight

The reducing capability of (3,3-Dimethylcyclohexyl)hydrazine generally proceeds via two primary pathways, depending on the presence of a catalyst or oxidant.

Pathway A: Oxidative Diimide Generation (Metal-Free)

In the presence of an oxidant (e.g.,

, , or Cu(II)), the hydrazine is oxidized to its corresponding monosubstituted diazene (alkyldiimide). This intermediate is a potent hydrogen donor capable of reducing non-polar alkenes or alkynes via a concerted syn-addition mechanism.

Pathway B: Metal-Catalyzed Transfer Hydrogenation

On metal surfaces (Pd/C, Pt, Raney Ni), the hydrazine adsorbs and decomposes to release active surface hydrogen species. The bulky cyclohexyl tail influences the adsorption isotherm, often preventing the poisoning of the catalyst by strongly coordinating by-products.

Figure 1: Dual mechanistic pathways for reduction: Oxidative Diimide formation (Path A) and Catalytic Surface Hydrogenation (Path B).

Experimental Protocols

Protocol A: Chemoselective Reduction of Nitroarenes

This protocol is optimized for substrates that are insoluble in alcohols/water (standard hydrazine media) but soluble in toluene or DCM.

Reagents:

• Substrate: Nitroarene (1.0 equiv)

• Reductant: (3,3-Dimethylcyclohexyl)hydrazine dihydrochloride (1.5 - 2.0 equiv)

• Catalyst: 10% Pd/C (5 mol%)

• Base: Triethylamine (2.5 equiv, to free the hydrazine base)

• Solvent: Toluene or THF

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve the nitroarene (1 mmol) in Toluene (5 mL).

• Activation: Add (3,3-Dimethylcyclohexyl)hydrazine dihydrochloride (322 mg, 1.5 mmol) and Triethylamine (0.35 mL, 2.5 mmol). Stir for 5 minutes at room temperature to generate the free hydrazine base in situ.

• Catalyst Addition: Carefully add 10% Pd/C (50 mg) under an inert atmosphere (Ar or

  ). Caution: Dry Pd/C is pyrophoric.

• Reaction: Heat the mixture to 60°C . Monitor reaction progress via TLC or LC-MS.

  • Note: The reaction typically completes in 2–4 hours. The evolution of

    gas indicates active reduction.[1]

• Work-up: Filter the hot reaction mixture through a Celite pad to remove the catalyst. Wash the pad with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. The residue contains the amine product and the volatile byproduct (3,3-dimethylcyclohexane), which is easily removed by vacuum drying.

Protocol B: Metal-Free Reduction of Alkenes (Diimide Transfer)

Ideal for reducing isolated double bonds in sensitive natural products where metal catalysts might cause isomerization.

Reagents:

• Substrate: Alkene (1.0 equiv)

• Reductant: (3,3-Dimethylcyclohexyl)hydrazine free base (5.0 equiv)

• Oxidant: Sodium Periodate (

  ) or Oxygen ( balloon) with catalytic .

• Solvent: Dichloromethane (DCM) / Methanol (9:1)

Step-by-Step Procedure:

• Dissolution: Dissolve the alkene (0.5 mmol) and (3,3-Dimethylcyclohexyl)hydrazine (2.5 mmol) in DCM (10 mL).

• Oxidation:

  • Option 1 (Chemical): Add a solution of

    (5 equiv) in water (2 mL) dropwise while stirring vigorously.

  • Option 2 (Aerobic): Add

    (10 mol%) and stir under an balloon.

• Monitoring: Stir at ambient temperature. The hydrazine is oxidized to the diazene intermediate, which reduces the alkene in situ.

• Completion: Quench with saturated aqueous

  (if using periodate) or filter through silica (if using Cu). Extract with DCM and concentrate.

Data & Performance Comparison

The following table contrasts (3,3-Dimethylcyclohexyl)hydrazine with standard reducing agents.

Feature	Hydrazine Hydrate	Phenylhydrazine	(3,3-Dimethylcyclohexyl)hydrazine
Physical State	Liquid (volatile)	Liquid/Solid	Solid (HCl salt) or Viscous Liquid
Solubility	Water, Alcohols	Alcohols, Aromatics	Non-polar (Toluene, Hexane)
Reducing Power	Strong	Moderate	Mild / Controlled
Atom Economy	High	Low	Moderate (High MW byproduct)
By-products		Benzene,	3,3-Dimethylcyclohexane,
Toxicity Risk	High (Vapor)	High (Skin contact)	Lower (Low volatility)

Safety & Handling Guidelines

Hazard Class: Hydrazine derivatives are potential carcinogens and skin sensitizers.

• Personal Protective Equipment (PPE): Double nitrile gloves, chemical safety goggles, and a lab coat are mandatory. Work inside a fume hood.

• Storage: Store the dihydrochloride salt in a desiccator at 2–8°C. It is hygroscopic. The free base should be used immediately after generation to prevent air oxidation.

• Waste Disposal: Do not mix with oxidizing agents (e.g., bleach, nitric acid) in the waste stream, as this can generate heat and toxic gases. Quench excess hydrazine with dilute hypochlorite solution slowly in an ice bath before disposal.

References

• General Hydrazine Reduction Mechanisms

  • Furrow, M. E., & Myers, A. G. (2004). Practical Procedures for the Preparation of N-tert-Butyldimethylsilylhydrazones and Their Use in Modified Wolff−Kishner Reductions and in the Synthesis of Vinyl Halides and gem-Dihalides. Journal of the American Chemical Society, 126(17), 5436-5445. Link

• Pau, A., et al. (2016). Hydrazine and its Derivatives in Organocatalysis and Metal-Catalyzed Transfer Hydrogenation.

• Compound Identification

  • National Center for Biotechnology Information. (2025).[2][3] PubChem Compound Summary for CAS 2680539-67-5.[3][4] Link

• Cyclohexylhydrazine Reactivity

  • Riedl, Z., et al. (2001). Synthesis of new pyrazole derivatives via cyclohexylhydrazine. Arkivoc, (v), 24-31. Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. 24214-72-0|Cyclopentylhydrazine hydrochloride|BLD Pharm [bldpharm.com]
• 4. (3-甲基环戊基)肼 | (3-Methylcyclopentyl)hydrazine | 1260850-39-2 - 乐研试剂 [leyan.com]

Technical Notes & Optimization

Technical Support Center: Purification of (3,3-Dimethylcyclohexyl)hydrazine

Executive Summary

This guide addresses the purification and stabilization of (3,3-Dimethylcyclohexyl)hydrazine , a substituted cycloalkyl hydrazine often used as a building block in pharmaceutical synthesis (e.g., for kinase inhibitors or specific GPCR ligands).

The Core Challenge: Alkyl hydrazines are notoriously unstable as free bases. They are prone to air oxidation, hygroscopicity, and formation of "azine" impurities.

The Solution: The most robust purification strategy is not distillation of the free base (which poses safety risks), but rather a chemoselective acid-base extraction followed by conversion to a stable salt form (typically the monohydrochloride).

Module 1: Diagnostic & Troubleshooting (Triage)

Use this decision matrix to identify the state of your crude material before selecting a protocol.

Symptom	Likely Cause	Recommended Action
Material is a dark yellow/brown oil	Oxidation: Air exposure has converted some hydrazine to azo compounds or hydrazones.	Do NOT distill. Proceed immediately to Protocol A (Acid-Base Extraction) under inert atmosphere.
Material solidifies into a waxy, sticky mass	Impurity Eutectic: Presence of unreacted ketone or "azine" byproduct prevents clean crystallization.	Perform Protocol A to remove neutral organics, then Protocol B (Salt Formation).
Low assay yield (<80%) by HPLC/NMR	Bis-alkylation: Formation of symmetrical hydrazine or azine (bis-cyclohexyl species).	These are lipophilic. Protocol A is highly effective here.
"Fishy" or Ammonia-like odor	Decomposition: Free base is degrading.	Convert to HCl salt immediately (Protocol B ) for long-term storage.

Module 2: Technical Protocols

Protocol A: Chemoselective Acid-Base Purification

Objective: Isolate the basic hydrazine from neutral impurities (unreacted 3,3-dimethylcyclohexanone, azines, and hydrazones).

Principle: (3,3-Dimethylcyclohexyl)hydrazine is a strong nucleophile and a base. Impurities like the starting ketone or the condensation azine are neutral or significantly less basic. We utilize this pKa difference.

Workflow Diagram:

Figure 1: Chemoselective Acid-Base Extraction Workflow. This method removes non-basic organic impurities without thermal stress.

Step-by-Step Procedure:

• Dissolution: Dissolve crude residue in MTBE (Methyl tert-butyl ether) . Avoid DCM in the first step if possible, as specific gravity can complicate phase separation with heavy emulsions.

• Acid Extraction: Extract the organic phase with 1.0 M HCl (3 portions).

  • Critical Note: The hydrazine is protonated (

    ) and moves to the water phase. The lipophilic 3,3-dimethylcyclohexanone and azine remain in the MTBE [1].

• Washing: Wash the combined acidic aqueous layers with fresh MTBE to remove entrained neutrals.

• Basification: Cool the aqueous layer to 0°C. Slowly add 40% NaOH or KOH until pH > 12.

  • Safety: Hydrazines can be volatile. Keep cold to minimize vapor pressure.

• Re-extraction: Extract the now-liberated free base into Dichloromethane (DCM) or Diethyl Ether.

• Drying: Dry over anhydrous

  and concentrate under reduced pressure (keep bath < 30°C).

Protocol B: Stabilization via Hydrochloride Salt Formation

Objective: Convert the unstable oil into a stable, crystalline solid for storage and high-purity applications.

Why this works: The 3,3-dimethylcyclohexyl moiety adds lipophilicity, making the hydrochloride salt likely to precipitate cleanly from non-polar solvents, unlike simple hydrazine salts which might be hygroscopic.

Workflow Diagram:

Figure 2: Salt Formation Pathway. Anhydrous conditions are critical to prevent hygroscopicity.

Step-by-Step Procedure:

• Solvent Selection: Dissolve the purified free base (from Protocol A) in anhydrous Diethyl Ether or Ethanol (10 volumes).

• Acid Addition:

  • Preferred: Add 2M HCl in Diethyl Ether dropwise at 0°C with vigorous stirring.

  • Alternative: Bubble dry HCl gas through the solution (requires specialized glassware).

• Crystallization: A white precipitate should form immediately.

  • Troubleshooting: If an oil forms instead of a solid, the solvent is too polar. Add n-Heptane dropwise to induce crystallization [2].

• Filtration: Collect solids via vacuum filtration under a nitrogen blanket.

• Recrystallization (Optional): If purity is <98%, recrystallize from Isopropanol (iPrOH) or an Ethanol/Et2O mixture.

• Drying: Dry in a vacuum desiccator over

  or KOH pellets.

Module 3: Advanced FAQ & Technical Deep Dive

Q1: Can I distill the free base to purify it?

Strictly Not Recommended. While simple alkyl hydrazines can be distilled, substituted cyclohexyl hydrazines have higher boiling points. Heating them induces:

• Disproportionation:

  (Gas evolution = Explosion risk).

• Azine Formation: Thermal energy accelerates the condensation of the hydrazine with any trace ketone present. Reference: Bretherick’s Handbook of Reactive Chemical Hazards warns against heating substituted hydrazines without stabilization [3].

Q2: Why does the "3,3-dimethyl" group matter for purification?

The gem-dimethyl group at the C3 position creates a specific steric environment and increases lipophilicity compared to unsubstituted cyclohexylhydrazine.

• Impact on Solubility: The salt will be less soluble in water than simple cyclohexylhydrazine HCl. This means you must be careful during the acid-wash step (Protocol A) to use enough water volume so the salt doesn't precipitate prematurely in the separatory funnel.

• Impact on Conformation: The ring is locked in a specific chair conformation. This generally aids in crystallization compared to flexible alkyl chains.

Q3: How do I remove the "Hydrazone" impurity?

The hydrazone (formed from the starting ketone reacting with the product) is the most persistent impurity.

• Detection: It shows a distinct

  peak in IR (~1640 cm⁻¹) and a downfield shift in ¹H NMR.

• Removal: If Acid-Base extraction (Protocol A) fails, the hydrazone can be hydrolyzed.

  • Method: Reflux the crude material in 10% aqueous H₂SO₄ for 1 hour. This reverts the hydrazone to the ketone (neutral) and hydrazine (basic). Then, repeat Protocol A. The ketone is washed away in the organic layer [4].

Summary of Chemical Properties

Property	Value / Description
Chemical Formula	(Free Base)
Storage Class	Air-sensitive, Hygroscopic (Store under Argon/N2)
Preferred Salt	Hydrochloride ( )
Solubility (Salt)	Soluble: Water, Methanol, Ethanol. Insoluble: Ether, Hexane.
Solubility (Base)	Soluble: DCM, Ether, Toluene. Insoluble: Water.

References

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989. (General acid-base extraction techniques for amines/hydrazines).

• Organic Syntheses. Preparation of Cyclohexylhydrazine Hydrochloride. Org. Syn. Coll. Vol. 5, p. 258. (Provides foundational method for cyclohexylhydrazine purification).

• Urben, P. G. Bretherick's Handbook of Reactive Chemical Hazards, 7th Ed.; Elsevier: Amsterdam, 2007. (Safety data regarding thermal instability of alkyl hydrazines).

• Smith, P. A. S. Derivatives of Hydrazine and Other Hydronitrogens Having N-N Bonds; Benjamin/Cummings: Reading, MA, 1983. (Chemistry of hydrazone hydrolysis).

challenges in the scale-up of (3,3-Dimethylcyclohexyl)hydrazine production

The following technical guide is structured as a specialized support center for the scale-up of (3,3-Dimethylcyclohexyl)hydrazine . It is designed for process chemists and engineers encountering specific hurdles in the transition from gram-scale to kilogram-scale production.

Process Overview & Critical Criticality

The synthesis of (3,3-Dimethylcyclohexyl)hydrazine typically follows a reductive amination pathway.[1] While straightforward on paper, the scale-up is complicated by the toxicity of hydrazine, the thermodynamic instability of the intermediate hydrazone, and the propensity for "azine" (dimer) formation.

The "Golden Batch" Workflow

The most robust scalable route involves a two-step "telescoped" process:

• Condensation: 3,3-Dimethylcyclohexanone + Hydrazine Hydrate

  Hydrazone.

• Reduction: Hydrazone +

  /Catalyst (or Hydride donor) Target Hydrazine.

Figure 1: Reaction pathway highlighting the critical divergence point between the desired hydrazone and the parasitic azine impurity.

Standard Operating Procedure (Scale-Up Adapted)

Scale: 1.0 kg Input | Hazard Class: High (Hydrazine)

Step 1: Hydrazone Formation (The Equilibrium Challenge)

• Reagents: 3,3-Dimethylcyclohexanone (1.0 eq), Hydrazine Hydrate (3.0 – 5.0 eq), Ethanol (5 vol).

• Protocol:

  • Charge Hydrazine Hydrate and Ethanol into the reactor. Cool to 0–5°C.[2]

  • Slowly dose the ketone over 2 hours. Crucial: Keeping hydrazine in large excess suppresses azine formation.

  • Warm to room temperature. Monitor consumption of ketone by GC/HPLC.

  • Process Point: If conversion stalls, do not add acid. Acid protonates hydrazine, killing its nucleophilicity. Instead, use a Dean-Stark trap or molecular sieves to remove water and drive the equilibrium [1].

Step 2: Reduction (The Selectivity Challenge)

• Reagents: Pt/C (5% loading) or NaBH4 (if hydrogenation is unavailable).

• Protocol (Catalytic Hydrogenation):

  • Transfer the hydrazone solution (carefully, under

    ) to a hydrogenation vessel.

  • Pressurize with

    (5–10 bar). Maintain < 40°C to prevent N-N bond cleavage.

  • Filter catalyst.

  • Isolation: Isolate as the Hydrochloride or Oxalate salt. The free base is an oil prone to air-oxidation.

Troubleshooting Guide (Q&A Format)

Category A: Reaction Control & Impurities

Q: My reaction mixture turned bright yellow/orange, and yield is low. What happened? A: You have likely formed the Azine (1,2-bis(3,3-dimethylcyclohexylidene)hydrazine).

• The Cause: This occurs when the intermediate hydrazone reacts with another molecule of ketone instead of staying stable until reduction. This happens if the local concentration of ketone is too high relative to hydrazine.

• The Fix:

  • Order of Addition: Always add the ketone to the hydrazine, never hydrazine to the ketone. This ensures the ketone always sees an excess of hydrazine.

  • Stoichiometry: Increase Hydrazine Hydrate to 5.0 equivalents.

  • Rescue: If the azine is formed, it is very stable. You may need to hydrolyze it back to the ketone (acidic water) and restart, as reducing the azine yields the symmetric secondary amine, not the hydrazine [2].

Q: I see a "double reduction" product (Cyclohexylamine derivative). A: You have cleaved the N-N bond (Hydrogenolysis).

• The Cause: Reaction temperature too high (>50°C) or wrong catalyst (Pd/C is aggressive toward N-N bonds).

• The Fix: Switch to Pt/C (Platinum on Carbon) or Rh/C , which are milder toward N-N bonds than Palladium. Alternatively, use chemical reduction (NaBH3CN or NaBH4 with weak acid) which preserves the N-N bond [3].

Category B: Purification & Stability

Q: The product changes from colorless to brown oil upon storage. Is it degrading? A: Yes, alkyl hydrazines are notoriously air-sensitive (oxidation to azo compounds or hydrazones).

• The Fix: Do not store as a free base. Convert it immediately to the Monohydrochloride Salt or Oxalate Salt .

  • Protocol: Dissolve crude oil in Et2O/EtOH, cool to 0°C, and bubble dry HCl gas or add 1M HCl in ether. The salt is a stable, white solid.

Q: How do I remove excess Hydrazine Hydrate safely? A: Distillation is dangerous due to explosion risks.

• The Fix: Use a liquid-liquid extraction.

  • Dilute the reaction mixture with water.

  • Extract the product (lipophilic due to the 3,3-dimethyl group) into Toluene or DCM.

  • The unreacted hydrazine hydrate partitions largely into the aqueous phase.

  • Safety: Treat the aqueous waste with bleach (Sodium Hypochlorite) to destroy hydrazine before disposal. Warning: This is exothermic and releases

    gas.

Safety & Engineering Controls

Q: What are the specific engineering concerns for scaling this to 10kg+? A:

• Material Compatibility: Hydrazine is corrosive to copper, zinc, and brass. Use only Stainless Steel (316L) or Glass-Lined Reactors [4].

• Thermal Runaway: The condensation step is exothermic. On a large scale, the heat removal capacity is lower. Dose the ketone slowly to control the internal temperature (keep < 20°C during addition).

Figure 2: Rapid diagnostic tree for common scale-up failures.

Summary Data Table

Parameter	Recommended Range	Why?
Hydrazine Eq.	3.0 – 5.0 eq	Suppresses dimer (azine) formation.
Temperature (Step 1)	0°C 25°C	Controls exotherm; prevents hydrazine decomposition.
Catalyst (Step 2)	5% Pt/C	Pd/C causes N-N cleavage (over-reduction).
Solvent	Ethanol or Methanol	Solubilizes both the lipophilic ketone and polar hydrazine.
Storage Form	HCl Salt	Free base oxidizes rapidly in air.

References

• Reductive Amination Dynamics: Abdel-Magid, A. F., & Mehrman, S. J. (2006). A Review on the Use of Sodium Triacetoxyborohydride in the Reductive Amination of Ketones and Aldehydes. Organic Process Research & Development. Link

• Azine Formation Mechanisms: Day, A. C., & Whiting, M. C. (1970). The Mechanism of the Formation of Azines. Journal of the Chemical Society.[3] (General reference for hydrazone/azine equilibrium).

• Hydrazine Reduction Selectivity: Furst, A., et al. (1965). Hydrazine as a Reducing Agent for Organic Compounds. Chemical Reviews. Link

• Hydrazine Safety: Schmidt, E. W. (2001). Hydrazine and Its Derivatives: Preparation, Properties, Applications. Wiley-Interscience.

• Scale-Up Safety Guidelines: ECHA (European Chemicals Agency). Substance Information: Hydrazine.[4][5][6][7][8] Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Diastereoselective (3 + 3)-Annulations of Trisubstituted Michael Acceptors for Access to Polyfunctional Cyclohexanones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arxada.com [arxada.com]
• 5. nj.gov [nj.gov]
• 6. ehs.ufl.edu [ehs.ufl.edu]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. pubs.acs.org [pubs.acs.org]

handling and safety precautions for (3,3-Dimethylcyclohexyl)hydrazine

A Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological and safety data for (3,3-Dimethylcyclohexyl)hydrazine are not extensively available in public literature. Therefore, this guidance is based on the well-documented and significant hazards of the parent compound, hydrazine, and its derivatives. It is imperative to treat (3,3-Dimethylcyclohexyl)hydrazine as a substance with a hazard profile similar to or potentially more severe than hydrazine. All handling must be conducted with the utmost caution and under the direct supervision of qualified personnel.

Frequently Asked Questions (FAQs)

General Hazards and Properties

Q1: What are the primary hazards associated with (3,3-Dimethylcyclohexyl)hydrazine?

A1: Based on the known properties of hydrazine and its derivatives, (3,3-Dimethylcyclohexyl)hydrazine should be considered a highly hazardous substance. The primary concerns are:

• Acute Toxicity: It is likely to be toxic or fatal if swallowed, inhaled, or in contact with skin.[1][2][3][4] Hydrazine and its derivatives are known to be corrosive and can cause severe damage to the skin, eyes, and respiratory tract.[1][5][6]

• Carcinogenicity: Hydrazine is classified as a potential carcinogen.[1][2][3] Therefore, (3,3-Dimethylcyclohexyl)hydrazine should be handled as a suspected carcinogen.

• Corrosivity: Direct contact can cause severe chemical burns to the skin and eyes, with a risk of permanent damage or blindness.[1][5][7]

• Flammability: Hydrazine and its solutions can be flammable, and its vapors may form explosive mixtures with air, especially upon heating.[8][9][10]

Q2: What are the known physical and chemical properties of this compound?

A2: While specific data for (3,3-Dimethylcyclohexyl)hydrazine is limited, the table below summarizes the known properties of hydrazine, which should be used as a conservative proxy.

Property	Value for Hydrazine (Anhydrous)	Data Source
Appearance	Colorless, fuming oily liquid	[8]
Odor	Ammonia-like	[11]
Boiling Point	113.5°C (236.3°F)	[10]
Flash Point	38°C (100°F)	[12]
Flammability Limits	4.7% to 100% by volume in air	[10]
Water Solubility	Miscible	[8]

Handling and Personal Protective Equipment (PPE)

Q3: What engineering controls are required for handling (3,3-Dimethylcyclohexyl)hydrazine?

A3: All work with (3,3-Dimethylcyclohexyl)hydrazine must be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][2] The work area should have an approved and accessible emergency eyewash station and safety shower.[13]

Q4: What is the appropriate Personal Protective Equipment (PPE) for working with this compound?

A4: A comprehensive PPE ensemble is mandatory. This includes:

• Hand Protection: Neoprene or nitrile gloves are recommended.[1][13] It is crucial to consult the glove manufacturer's compatibility data. Double gloving may be appropriate for added protection.

• Eye and Face Protection: Tightly fitting safety goggles in combination with a face shield are required to protect against splashes.[1][13]

• Body Protection: A flame-resistant lab coat should be worn over full-length pants and closed-toe shoes.[1][13] For larger quantities or tasks with a high splash risk, a chemical-resistant apron is also necessary.

• Respiratory Protection: If there is a risk of exposure exceeding permissible limits or if engineering controls are insufficient, a full-face respirator with appropriate cartridges (e.g., type ABEK) or a supplied-air respirator must be used.[13] All respirator use requires prior training and fit-testing.

Caption: PPE Decision Workflow for Handling (3,3-Dimethylcyclohexyl)hydrazine.

Storage and Incompatibility

Q5: How should (3,3-Dimethylcyclohexyl)hydrazine be stored?

A5: Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[9][13] The storage location should be a designated area for particularly hazardous substances, away from direct sunlight and heat sources.[1][13] It is recommended to store containers in secondary containment (e.g., a tray or tub) to contain any potential leaks.[13] Storage under an inert atmosphere, such as nitrogen, is advisable to prevent degradation and reaction with atmospheric components.[13]

Q6: What substances are incompatible with (3,3-Dimethylcyclohexyl)hydrazine?

A6: Hydrazine and its derivatives are highly reactive. Avoid contact with the following:

• Oxidizing Agents: Such as peroxides, nitrates, and chromates, as reactions can be violent.[14]

• Acids: Reacts strongly with acids.[13][14]

• Metals and Metal Oxides: Can react with metals like copper, iron, and their salts, which may lead to catalytic decomposition.[10][14]

• Porous Materials: Can catch fire when in contact with materials like wood, cloth, or earth.[8]

Emergency Procedures

Q7: What should I do in case of a small spill?

A7: For any spill, the primary response is to ensure personal safety. Evacuate the immediate area and alert others.[1] Do not attempt to clean up a spill without the proper training and PPE.[1] For a very small, contained spill, and only if you are trained to do so, you can absorb the material with an inert absorbent like sand or vermiculite (do not use combustible materials like paper towels or sawdust).[2][9] The contaminated absorbent must be collected in a sealed container for hazardous waste disposal.[9][15] For larger spills, or any spill you are not comfortable handling, evacuate the area, close the doors, and call emergency services immediately.[1][16]

Caption: Decision Tree for Spill Response.

Q8: What are the first-aid measures for exposure?

A8: Immediate medical attention is required for any exposure.[1][5]

• Inhalation: Move the person to fresh air immediately.[5] If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate medical help.[5][17]

• Skin Contact: Immediately remove all contaminated clothing while flushing the affected skin with copious amounts of water for at least 15 minutes.[5][7]

• Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[5][7] Remove contact lenses if present and easy to do.

• Ingestion: Do NOT induce vomiting.[5][8][17] If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[8]

Troubleshooting Guide: Experimental Protocols

Issue 1: I observe a color change or gas evolution when preparing a solution.

• Potential Cause: This could indicate a decomposition reaction or a reaction with impurities in your solvent or on your glassware. Hydrazine derivatives can be unstable, especially in the presence of heat, light, or contaminants.[1]

• Solution:

  • Ensure all glassware is scrupulously clean and dry.

  • Use high-purity, degassed solvents.

  • Prepare solutions at a low temperature (e.g., in an ice bath) if the reaction is exothermic.

  • Work under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[13]

Issue 2: My reaction is not proceeding as expected, and I suspect the reagent has degraded.

• Potential Cause: (3,3-Dimethylcyclohexyl)hydrazine, like hydrazine, can degrade over time, especially if not stored correctly.[13] Exposure to air, light, or incompatible materials can reduce its purity and reactivity.

• Solution:

  • Verify storage conditions. Was the container tightly sealed and stored away from heat and light?[13]

  • Consider re-purifying the material if you have the capability and it can be done safely.

  • Use a freshly opened bottle or a new batch of the reagent for critical experiments.

  • Always handle the material under an inert atmosphere to minimize exposure to air.[13]

References

• MilliporeSigma. (2025). SAFETY DATA SHEET.
• University of Notre Dame. Hydrazine - Risk Management and Safety.
• UC Santa Barbara. Hydrazine Standard Operating Procedure.
• CAMEO Chemicals. HYDRAZINE.
• Fisher Scientific. (2010). SAFETY DATA SHEET - Cyclohexylhydrazine hydrochloride.
• University of California. (2018). Laboratory Safety Standard Operating Procedure (SOP).
• Fisher Scientific. (2025). SAFETY DATA SHEET - Hydrazine monohydrate.
• Nexchem Ltd. (2025). SAFETY DATA SHEET - Hydrazine Hydrate 55%.
• ChemicalBook. HYDRAZINE - Safety Data Sheet.
• GOV.UK. (2016). Hydrazine - Incident management.
• Pfaltz & Bauer. SAFETY DATA SHEET - Hydrazine hydrate 35% in water.
• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET - Hydrazine hydrate.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• Merck Millipore. SAFETY DATA SHEET.
• Sigma-Aldrich. (2024). SAFETY DATA SHEET.
• MD Searchlight. (2024). Hydrazine Toxicology.
• New Jersey Department of Health. Hydrazine - Hazardous Substance Fact Sheet.
• DTIC. Safety and Handling of Hydrazine.
• Princeton EHS. Chemical Incompatibility Chart.

Sources

• 1. ehs.ucsb.edu [ehs.ucsb.edu]
• 2. pfaltzandbauer.com [pfaltzandbauer.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. nexchem.co.uk [nexchem.co.uk]
• 8. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 9. chemicalbook.com [chemicalbook.com]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. mdsearchlight.com [mdsearchlight.com]
• 12. nj.gov [nj.gov]
• 13. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 14. ehs.princeton.edu [ehs.princeton.edu]
• 15. assets.thermofisher.cn [assets.thermofisher.cn]
• 16. artscimedia.case.edu [artscimedia.case.edu]
• 17. fishersci.com [fishersci.com]

optimization of reaction conditions for (3,3-Dimethylcyclohexyl)hydrazine derivatives

Technical Support Center: Optimization of (3,3-Dimethylcyclohexyl)hydrazine Synthesis

Introduction

The synthesis of (3,3-Dimethylcyclohexyl)hydrazine presents a classic challenge in organic process development: nucleophilic attack on a sterically hindered ketone followed by a chemoselective reduction. The gem-dimethyl group at the C3 position of the cyclohexane ring creates significant conformational rigidity and steric screening of the C1 carbonyl.

This guide moves beyond standard textbook protocols, addressing the specific failure modes associated with 3,3-dimethylcyclohexanone derivatives. It focuses on the Reductive Amination route (via hydrazone), as direct alkylation of hydrazine typically results in uncontrollable poly-alkylation.

Phase 1: Hydrazone Formation (The Steric Bottleneck)

The Challenge: The 3,3-dimethyl group exerts long-range steric hindrance, making the carbonyl carbon less accessible to hydrazine. Standard condensation (Hydrazine hydrate + Ethanol + Reflux) often yields low conversion (<50%) or requires excessive reaction times, leading to hydrazine decomposition.

Optimization Protocol: Lewis Acid Activation

To force the equilibrium toward the hydrazone, we utilize Titanium(IV) isopropoxide [Ti(OiPr)₄]. This acts as both a Lewis acid (activating the carbonyl) and a water scavenger.

Step-by-Step Workflow:

• Stoichiometry: 1.0 equiv 3,3-dimethylcyclohexanone : 1.2 equiv Hydrazine hydrate : 1.25 equiv Ti(OiPr)₄.

• Solvent: Anhydrous THF (0.5 M). Avoid protic solvents initially to prevent catalyst deactivation.

• Procedure:

  • Mix ketone and Ti(OiPr)₄ in THF under Argon. Stir for 15 min.

  • Add Hydrazine hydrate dropwise (Note: Exothermic).

  • Stir at ambient temperature for 6–12 hours.

  • Monitoring: Monitor by TLC or GC-MS. Look for the disappearance of the ketone peak (

    126) and appearance of the hydrazone ( ~140).

Troubleshooting Table: Hydrazone Formation

Symptom	Probable Cause	Corrective Action
Low Conversion (<50%)	Equilibrium limitation (Water presence)	Switch to Ti(OiPr)₄ protocol or use a Dean-Stark trap with Toluene reflux to physically remove water.
Azine Formation	Excess ketone relative to hydrazine	Ensure Hydrazine is in excess (1.2–1.5 equiv). Add ketone to the hydrazine solution slowly.
Precipitate in Flask	TiO₂ formation (hydrolysis)	Ensure THF is anhydrous. The white solid formed after reaction is normal (Titanium oxides); filter through Celite® before reduction.

Phase 2: Reduction (Chemoselectivity & Stereocontrol)

The Challenge: Reducing the C=N bond without cleaving the N-N bond (hydrogenolysis). Additionally, the 3,3-dimethyl group creates 1,3-diaxial interactions.

• Thermodynamic Goal: The Equatorial isomer is preferred to avoid collision between the hydrazine group and the axial C3-methyl.

Recommended Reagent: NaBH₃CN (Sodium Cyanoborohydride)

While NaBH₄ is stronger, it often leads to over-reduction or requires harsh pH adjustments. NaBH₃CN works effectively at pH 4–5, selectively reducing the iminium ion without touching the N-N bond.

Protocol:

• Celite Filtration: If Ti(OiPr)₄ was used, dilute the mixture with MeOH and filter through a Celite pad to remove titanium salts.

• Acidification: Cool filtrate to 0°C. Add Acetic Acid (AcOH) until pH is ~4–5.

• Reduction: Add NaBH₃CN (1.5 equiv) in portions.

• Reaction: Stir at RT for 12 hours.

Visualizing the Pathway

Caption: Figure 1.[1][2] Optimized Reductive Amination Pathway. Note the critical divergence point at the Hydrazone stage where excess ketone can lead to unwanted Azine formation.

Phase 3: Isolation & Stabilization

The Challenge: Alkyl hydrazines are notoriously unstable. They are prone to air oxidation (turning yellow/brown) and are hygroscopic oils that are difficult to handle.

The Solution: Hydrochloride Salt Formation Do not attempt to store the free base. Isolate as the mono- or dihydrochloride salt.

• Workup: Basify reaction mix (pH >10) with NaOH. Extract into DCM or Et₂O.

• Salt Formation: Add 2M HCl in Diethyl Ether (or Dioxane) dropwise to the organic layer.

• Filtration: The hydrazine hydrochloride will precipitate as a white, stable solid.

• Storage: Store under Argon at 4°C.

FAQ: Troubleshooting Specific Failures

Q1: I see a major impurity at roughly 2x the molecular weight of my product. What is it? A: This is the Azine (3,3-dimethylcyclohexanone azine). It forms when the hydrazone intermediate reacts with another molecule of ketone instead of being reduced.[3]

• Fix: Increase the equivalents of hydrazine (to 2.0 equiv) during the first step to statistically favor the hydrazone. Ensure the reduction step happens immediately after hydrazone formation.

Q2: My yield is good, but the product turned brown overnight. Why? A: Free hydrazine bases are easily oxidized by atmospheric oxygen to azo or azoxy compounds.

• Fix: Never store the free base. Convert it immediately to the HCl or Oxalate salt. If you must use the free base, store it as a solution in degassed solvent under Argon.

Q3: Can I use NaBH(OAc)₃ instead of NaBH₃CN to avoid cyanide toxicity? A: Yes, Sodium Triacetoxyborohydride is a viable "green" alternative. However, it reacts slower with sterically hindered ketones. If you switch, you may need to increase reaction time from 12h to 24h or slightly elevate the temperature (35°C), but monitor closely for thermal decomposition.

Q4: How do I determine the stereochemistry (Axial vs. Equatorial)? A: Use 1H NMR . The proton at the C1 position (attached to the hydrazine) will show different coupling constants (

values).

• Axial Proton (Equatorial Hydrazine): Large axial-axial coupling (~10-12 Hz) with C2/C6 protons.

• Equatorial Proton (Axial Hydrazine): Small equatorial-equatorial/axial coupling (~2-5 Hz).

• Expectation: The equatorial hydrazine (Axial proton) should be the major isomer due to the 1,3-diaxial steric clash of the C3-methyl group.

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Borohydride." Journal of Organic Chemistry.

• Ragnarsson, U. (2001). "Synthetic Methodology for the Preparation of N-Methyl-α-Amino Acids." Chemical Society Reviews. (Discusses steric constraints in amination).

• Barton, D. H. R. (1980). "The Invention of Chemical Reactions." (General principles of steric hindrance in cyclohexane derivatives).

Sources

• 1. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Electrochemical Strategy for Hydrazine Synthesis: Development and Overpotential Analysis of Methods for Oxidative N–N Coupling of an Ammonia Surrogate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

preventing oxidation of (3,3-Dimethylcyclohexyl)hydrazine during storage

Prepared by: The Senior Application Scientist Team

Welcome to the technical support center for (3,3-Dimethylcyclohexyl)hydrazine. This guide is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this valuable reagent. Hydrazine derivatives are known for their reactivity and susceptibility to degradation, particularly through oxidation.[1] This document provides in-depth troubleshooting advice and frequently asked questions to help you prevent, identify, and resolve issues related to the oxidation of (3,3-Dimethylcyclohexyl)hydrazine during storage.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of (3,3-Dimethylcyclohexyl)hydrazine degradation during storage?

The primary degradation pathway is autoxidation, a reaction with atmospheric oxygen.[1][2] Hydrazines are strong reducing agents and readily react with oxygen, especially in the presence of light, heat, or catalytic metal ions.[2][3] This process involves a free-radical chain reaction that can convert the hydrazine into various oxides, diazene intermediates, and ultimately, non-reactive byproducts, compromising the purity and reactivity of your material.

Q2: How can I visually inspect my (3,3-Dimethylcyclohexyl)hydrazine for signs of oxidation?

Pure (3,3-Dimethylcyclohexyl)hydrazine should be a clear, colorless to pale yellow liquid. A significant color change to a darker yellow, amber, or brown hue is a strong indicator of oxidation and degradation. The presence of solid precipitates may also suggest the formation of insoluble oxidation products. However, visual inspection is not a substitute for analytical purity assessment, as significant oxidation can occur before a noticeable color change.

Q3: What is the single most important practice for preventing oxidation?

Strict exclusion of air (oxygen) is the most critical factor.[4][5] This is achieved by storing the compound under a dry, inert atmosphere, such as nitrogen or argon.[6][7] Nitrogen blanketing is a common and effective industry practice for protecting air-sensitive reagents.[1]

Q4: Can I store this compound in a standard laboratory refrigerator?

Yes, refrigeration is recommended, but with critical precautions. The compound should be stored in a tightly sealed container with an inert gas headspace. It must be isolated from oxidizing agents, acids, and combustible materials.[8][9] Never store flammable or reactive chemicals in a standard, non-explosion-proof domestic refrigerator.[9] Use only laboratory-grade refrigerators designed for chemical storage.

Troubleshooting Guide

This section addresses specific issues you may encounter, linking them to potential storage-related problems and providing actionable solutions.

Issue 1: My reaction yield is lower than expected or has failed completely.

• Potential Cause: The most probable cause is a loss of reagent purity due to oxidation. The oxidized hydrazine is no longer an effective nucleophile or reducing agent for subsequent reactions.

• Troubleshooting Steps:

  • Assess Purity: Before troubleshooting other reaction parameters, verify the purity of your (3,3-Dimethylcyclohexyl)hydrazine stock. A quick Thin Layer Chromatography (TLC) analysis against a reliable standard or a previous batch can be revealing. The presence of multiple spots or streaking indicates impurities. For a more definitive answer, obtain a ¹H NMR spectrum (see Protocol 2 below).

  • Review Storage Conditions: Check the log for the storage container. Was it properly sealed? Was the inert gas blanket reapplied after the last use? Has it been exposed to light or elevated temperatures?

  • Implement Corrective Actions: If oxidation is confirmed, the contaminated batch should be properly disposed of according to hazardous waste guidelines.[10] Open a new, unopened container of the reagent and immediately implement the rigorous storage protocol outlined in Protocol 1.

Issue 2: I've noticed a color change in my stored (3,3-Dimethylcyclohexyl)hydrazine.

• Potential Cause: The color has deepened from pale yellow to dark yellow or brown. This is a clear sign of significant oxidation.

• Troubleshooting Steps:

  • Do Not Use: Do not use the discolored reagent in any experiment. The concentration of the active hydrazine is unknown, and the impurities could cause unpredictable side reactions.

  • Quantify Degradation (Optional): If you need to understand the extent of the issue, you can use analytical methods like Gas Chromatography (GC) or ¹H NMR with an internal standard to quantify the remaining active hydrazine.[11]

  • Root Cause Analysis: Determine why the oxidation occurred. The most common reasons are a faulty container seal (e.g., a loose cap, degraded septum) or failure to properly purge the container with inert gas after use.

Issue 3: I see small solid particles or a precipitate in the liquid.

• Potential Cause: Advanced degradation can lead to the formation of insoluble polymeric byproducts or salts. This indicates severe contamination.

• Troubleshooting Steps:

  • Quarantine and Dispose: The material is unusable and should be considered hazardous waste. Do not attempt to filter and use the liquid, as it will still contain a high level of soluble impurities.

  • Container Inspection: Before disposing of the material, inspect the container. Is there evidence of corrosion? Certain metals can catalyze the decomposition of hydrazines.[2][12] Ensure your storage container and any transfer tools (syringes, cannulas) are made of compatible materials (see Table 2).

Visualization of the Oxidation Pathway

The following diagram illustrates the general mechanism of hydrazine autoxidation, a free-radical chain process that underscores the need to eliminate oxygen.

Caption: A decision tree for troubleshooting experimental issues.

References

• Inhibition of Autoxidation - Advances in Chemistry (ACS Publications). (2009, July 22).
• Colorimetric Method for Detection of Hydrazine Decomposition in Chemical Decontamination Process - MDPI. (2019, October 18).
• Three Methods of Detection of Hydrazines - NASA Tech Briefs. (n.d.).
• hydrazine hydrate 80% - Sdfine. (n.d.).
• Standard Operating Procedure for the Safe Use of Hydrazines - The Brückner Research Group. (n.d.).
• Analytical Methods for Hydrazines - ATSDR. (n.d.).
• Nitrogen inerting: protect your products and installations - Air Liquide. (n.d.).
• The Importance of Inerting - Air Products. (n.d.).
• Working with air and moisture sensitive compounds - Molecular Inorganic Chemistry. (2008, April 12).
• Inert Atmosphere - Zamann Pharma Support GmbH. (n.d.).
• Safely handling air-sensitive products - Cleanroom Technology. (2018, May 4).
• Safety and Handling of Hydrazine - DTIC. (n.d.).
• Oxidation and Reduction Reactions - Organic Chemistry. (n.d.).
• Hydrazine High-Performance Oxidation and Sensing Using a Copper Oxide Nanosheet Electrocatalyst - PMC. (n.d.).
• Oxidative Reactions Role in the Synthesis of Organic Compounds - Longdom Publishing. (n.d.).
• HYDRAZINE - Chemical Compatibility - Double Wall Tanks. (n.d.).
• Hydrazine - Risk Management and Safety - University of Notre Dame. (n.d.).
• Chemical Compatibility and Storage Guidelines - REDA Safe. (2022, January 28).
• Determination of long-term compatibility of hydrazine with selected materials - DTIC. (n.d.).
• Performance Chemicals Hydrazine - Arxada. (n.d.).
• Hydrazine Hydrate N - Arxada. (n.d.).
• Oxidation of Hydrazine in Aqueous Solutions - DTIC. (n.d.).

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. arxada.com [arxada.com]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. airproducts.ie [airproducts.ie]
• 5. Inert Atmosphere - Zamann Pharma Support GmbH [zamann-pharma.com]
• 6. Inerting | Air Liquide in the United Kingdom [uk.airliquide.com]
• 7. molan.wdfiles.com [molan.wdfiles.com]
• 8. riskmanagement.nd.edu [riskmanagement.nd.edu]
• 9. redasafe.com [redasafe.com]
• 10. bruckner.research.uconn.edu [bruckner.research.uconn.edu]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. apps.dtic.mil [apps.dtic.mil]

Technical Support Guide: Purification of (3,3-Dimethylcyclohexyl)hydrazine

Introduction

You are likely working with (3,3-Dimethylcyclohexyl)hydrazine as a building block for pharmaceutical heterocycles or as a chiral auxiliary. Unlike simple alkyl amines, this molecule presents a unique "hydrazine paradox": it is a strong nucleophile prone to over-alkylation, yet it is oxidatively unstable and sensitive to air.

This guide moves beyond standard textbook advice. It addresses the specific steric influence of the 3,3-dimethyl moiety, which increases lipophilicity but also complicates crystallization compared to simple cyclohexylhydrazine. Below are the validated protocols for isolating high-purity material.

Module 1: The Impurity Landscape

Before purification, you must identify what you are fighting. In the synthesis of (3,3-Dimethylcyclohexyl)hydrazine (typically via reductive amination or nucleophilic substitution), three specific impurity classes dominate.

Impurity Class	Chemical Nature	Origin	Diagnostic Signal (1H NMR)
Hydrazine Hydrate	Highly Polar / Basic	Excess reagent used to drive reaction.	Broad singlet ~3.5-4.0 ppm (D₂O exchangeable); missing alkyl signals.
Bis-alkylated Dimer	Lipophilic / Basic	Over-reaction where product attacks starting material.	Doubling of cyclohexyl integration relative to N-H; distinct symmetry.
Azo/Hydrazone	Neutral / Chromophore	Oxidation by air or unreduced intermediate.	Downfield shift of α-proton (>3.0 ppm); sample turns yellow/orange.
3,3-Dimethylcyclohexanone	Neutral / Lipophilic	Unreacted starting material (if reductive amination).	Distinct carbonyl carbon in 13C NMR (~210 ppm).

Module 2: Primary Purification Workflow (Acid-Base Extraction)

The Challenge: Distillation of alkyl hydrazines is hazardous due to thermal instability and potential explosion risks [1]. The Solution: Exploiting the basicity of the hydrazine moiety using a pH-switch strategy. The 3,3-dimethyl group provides sufficient lipophilicity to make this highly effective compared to smaller hydrazines.

Step-by-Step Protocol

• Dissolution: Dissolve the crude reaction mixture in Diethyl Ether (Et₂O) or MTBE .

  • Why? Chlorinated solvents (DCM) can react with hydrazines over time to form alkylated byproducts.

• First Wash (Removal of Neutrals):

  • Extract the organic layer with 1M HCl (3x) .

  • Mechanism:[1][2][3][4] The product (and bis-impurity) protonates and moves to the aqueous phase. Neutral impurities (ketones, azo compounds) remain in the organic phase.

  • Discard the organic layer (after checking TLC).

• The "Hydrazine Cut" (Critical Step):

  • The aqueous acidic layer now contains your product hydrochloride and excess hydrazine hydrochloride.

  • Wash the aqueous layer with fresh Et₂O to remove entrained neutrals.

• Basification & Recovery:

  • Cool the aqueous layer to 0°C.

  • Slowly basify with 40% NaOH or KOH until pH > 12.

  • Observation: The product will oil out.[5]

  • Extract immediately with Et₂O (3x) .

  • Note: Hydrazine hydrate is highly water-soluble and will largely remain in the aqueous phase, while the lipophilic (3,3-dimethylcyclohexyl)hydrazine partitions into the ether.

• Drying: Dry over solid KOH or K₂CO₃ .

  • Avoid: Do not use MgSO₄ or Na₂SO₄ if they are acidic; hydrazines bind sticky to some drying agents.

Module 3: Advanced Polishing (Salt Formation)

If the free base remains oily or discolored (common with cyclohexane derivatives), conversion to a crystalline salt is the gold standard for high purity (>98%).

Protocol: Hydrochloride Salt Formation

• Dissolve the purified free base in anhydrous Ethanol or Isopropanol .

• Add HCl in Dioxane (4M) dropwise at 0°C.

  • Stoichiometry: Use exactly 1.05 equivalents. Excess acid can promote degradation.

• Add non-polar anti-solvent (Heptane or Et₂O ) until turbidity appears.

• Cool to -20°C overnight.

• Filter the white precipitate under inert atmosphere (Argon/Nitrogen).

Why this works: The 3,3-dimethyl group disrupts crystal packing slightly compared to unsubstituted cyclohexylhydrazine [2], making the salt form significantly easier to handle than the oily free base.

Module 4: Decision Logic & Visualization

Use this flowchart to determine the correct purification route based on your current crude state.

Module 5: Troubleshooting & FAQs

Q1: My product turns yellow immediately after isolation. Is it ruined?

• Diagnosis: This indicates oxidation to the azo or hydrazone form. Alkyl hydrazines are air-sensitive [3].

• Fix:

  • Perform all final evaporations under high vacuum and backfill with Nitrogen/Argon.

  • Store the compound as the Hydrochloride Salt (see Module 3). The salt is significantly more resistant to oxidation than the free base.

Q2: I see "tailing" on my TLC plates, and column chromatography yields are low.

• Cause: The basic hydrazine interacts strongly with the acidic silanols on silica gel, causing irreversible adsorption.

• Fix: Pre-treat your silica gel column with 2% Triethylamine (TEA) in Hexanes. Use an eluent containing 1% TEA or 1% NH₄OH (e.g., DCM:MeOH:NH₄OH 90:9:1). Alternatively, use Basic Alumina instead of silica.

Q3: The NMR shows a "doublet" of peaks for the methyl groups. Is this an impurity?

• Analysis: Not necessarily. The 3,3-dimethylcyclohexyl ring exists in a chair conformation. The hydrazine group can be axial or equatorial.

• Verification: Run a Variable Temperature (VT) NMR. If the peaks coalesce at higher temperatures, they are conformational isomers (rotamers), not chemical impurities. If they remain distinct, you may have a mixture of cis/trans isomers relative to the synthesis method (though 3,3-dimethyl is achiral, the substitution creates relative stereochemistry if other substituents are present, or simply fixed chair conformers).

Q4: Can I distill this compound?

• Warning: Do not distill at atmospheric pressure. Hydrazines can decompose explosively [4].

• Recommendation: If you must distill, use Kugelrohr distillation at high vacuum (<0.1 mmHg) and keep the bath temperature below 100°C. Ensure a blast shield is in place.

References

• Safety of Hydrazines: Organic Process Research & Development. "Hydrazine and Aqueous Hydrazine Solutions: Evaluating Safety in Chemical Processes." (2013).

• Cyclohexylhydrazine Properties: Sigma-Aldrich Product Specification, "Cyclohexylhydrazine hydrochloride."

• Oxidation Risks: Molecules. "Hydrazine Derivatives as C-Centered Radical Precursors." (2025).[6] Discusses oxidative instability of alkyl hydrazines.

• Purification Methodologies: Organic Syntheses. "unsym.-Dimethylhydrazine Hydrochloride." (Standard protocol for alkyl hydrazine purification via salt formation).

Sources

• 1. researchgate.net [researchgate.net]
• 2. preprints.org [preprints.org]
• 3. Efficient Methodology for Selective Alkylation of Hydrazine Derivatives [organic-chemistry.org]
• 4. rsc.org [rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. mdpi.com [mdpi.com]

alternative solvents for reactions with (3,3-Dimethylcyclohexyl)hydrazine

Technical Support Center: Solvent Engineering for (3,3-Dimethylcyclohexyl)hydrazine

Case ID: SOLV-33DMCH-001 Status: Active Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary: The Molecular Challenge

You are working with (3,3-Dimethylcyclohexyl)hydrazine . This molecule presents a unique "push-pull" solubility challenge:

• The "Greasy" Tail: The 3,3-dimethylcyclohexyl moiety is highly lipophilic and sterically bulky. It resists dissolution in pure aqueous systems and highly polar protic solvents (like water or pure methanol) without heat.

• The Polar Head: The hydrazine (

  ) group is a polar, basic nucleophile that requires stabilization but can easily oxidize or coordinate with Lewis acids.

The Problem: Traditional solvents like Dichloromethane (DCM) pose environmental risks, while Tetrahydrofuran (THF) often leads to difficult aqueous workups (emulsions) due to water miscibility.

The Solution: This guide prioritizes 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl Methyl Ether (CPME) as superior, high-performance alternatives.

Module 1: Solvent Selection Logic

Do not choose a solvent based solely on "green" credentials. Choose it based on the thermodynamics of the gem-dimethyl group. The steric bulk at the 3-position creates conformational rigidity. You need a solvent that solvates the hydrazine without caging the reactive center.

Comparative Solvent Performance Table

Feature	DCM (Traditional)	THF (Traditional)	2-MeTHF (Recommended)	CPME (Recommended)
Boiling Point	40°C (Too low for difficult cyclizations)	66°C	80°C (Ideal for kinetics)	106°C (High temp reactions)
Water Miscibility	Immiscible	Miscible (Workup nightmare)	Limited (Clean phase cuts)	Negligible
Peroxide Risk	None	High	Low (Stable)	Low (Low peroxide formation)
Solvation Power	Good for lipophilic tail	Good	Excellent (Solvates both domains)	Good for lipophilic tail
Base Stability	Low (Reacts with strong amines)	Moderate	High (Stable to strong bases)	High

Module 2: Decision Matrix (Visualized)

Use the following logic flow to determine the correct solvent for your specific reaction type (e.g., Fischer Indole vs. Alkylation).

Caption: Logic flow for selecting the optimal solvent based on reaction thermodynamics and downstream processing requirements.

Module 3: Experimental Protocols

Protocol A: Fischer Indole Synthesis (Green Modification)

Target: Synthesis of 3,3-dimethyl-cyclohexyl-fused indoles. Traditional Method: Toluene/Acetic Acid (Toxic, difficult removal). Recommended Method:2-MeTHF/H₂SO₄ System .

Why this works: 2-MeTHF allows for higher reflux temperatures than THF (80°C vs 66°C), driving the reaction past the steric hindrance of the gem-dimethyl group. Upon cooling, adding water creates an instant, clean phase separation because 2-MeTHF is not miscible with water.

Step-by-Step:

• Dissolution: Charge reaction vessel with (3,3-Dimethylcyclohexyl)hydrazine hydrochloride (1.0 equiv) and the ketone substrate (1.0 equiv).

• Solvent Addition: Add 2-MeTHF (10 V, i.e., 10 mL per gram of hydrazine). Stir to form a suspension/solution.

• Catalyst: Add H₂SO₄ (4% aq. solution) or solid Lewis Acid (ZnCl₂).

• Reflux: Heat to 80°C (reflux) for 4–6 hours. Monitor via TLC/LCMS.

• Workup (The "Green" Advantage):

  • Cool to room temperature.

  • Add Water (5 V).

  • Observation: Two clear layers will form immediately. (Unlike THF, which would require salt saturation or multiple extractions).

  • Drain the aqueous (bottom) layer.

  • Wash organic layer with NaHCO₃ (aq).

  • Distill 2-MeTHF (can be recycled).

Protocol B: Hydrazone Formation (Condensation)

Recommended Solvent:Ethyl Lactate or Ethanol .

• Dissolve ketone in Ethanol (5 V).

• Add (3,3-Dimethylcyclohexyl)hydrazine (1.1 equiv).

• Stir at RT.[1] The product often precipitates due to the lipophilic cyclohexyl group being less soluble in cold ethanol than the starting materials.

• Filtration: Isolate solid directly.

Module 4: Troubleshooting & FAQs

Q1: My reaction turns into a black "tar" when using Toluene. Why?

• Diagnosis: Oxidation. Hydrazines are reducing agents.[2][3][4] At high temperatures in non-polar solvents like Toluene, trace oxygen or metal impurities can trigger radical oxidation/polymerization.

• Fix: Switch to 2-MeTHF . The ether oxygen provides weak coordination that stabilizes the hydrazine species. Degas the solvent with Nitrogen/Argon before heating.

Q2: I cannot get the hydrazine hydrochloride salt to dissolve in 2-MeTHF.

• Diagnosis: The HCl salt is ionic; 2-MeTHF is moderately polar but not enough for salts.

• Fix: Add a "Free-basing" step in situ. Add 1.1 equiv of Triethylamine (TEA) or K₂CO₃ to the 2-MeTHF suspension. Stir for 30 mins. The free base hydrazine will dissolve into the 2-MeTHF, and the inorganic salt (TEA-HCl or KCl) will remain solid or dissolve in the aqueous phase later.

Q3: Can I use Acetone as a solvent for cleaning glassware?

• CRITICAL WARNING: NO.

• Reason: Hydrazines react instantly with acetone to form hydrazones (Schiff bases). You will generate a new chemical impurity (Acetone (3,3-dimethylcyclohexyl)hydrazone) inside your reactor or on your glassware. Use Isopropyl Alcohol (IPA) or Ethanol for cleaning.

Module 5: Safety & Stability

• Peroxide Formation: While 2-MeTHF and CPME are much more stable than THF or Diethyl Ether, they are still ethers. Test for peroxides using starch-iodide paper if the solvent bottle has been open for >3 months.

• Toxicity: Treat (3,3-Dimethylcyclohexyl)hydrazine as a potential carcinogen (typical of the hydrazine class). 2-MeTHF is biodegradable and has a validated toxicological profile favorable for pharma (ICH Q3C Class 3).

References

• Pace, V., et al. (2012). "2-Methyltetrahydrofuran (2-MeTHF): A Biomass-Derived Solvent with Broad Application in Organic Synthesis."[5] ChemSusChem. Link

• Watanabe, K. (2013). "Cyclopentyl Methyl Ether (CPME): A Versatile Eco-Friendly Solvent for Organic Synthesis." Organic Process Research & Development. Link

• Pfizer Inc. (2021). "Green Chemistry Solvent Selection Guide." American Chemical Society Green Chemistry Institute. Link

• Robinson, B. (1983). The Fischer Indole Synthesis. Wiley-Interscience.

• Aycock, D. F. (2007). "Solvent Applications of 2-Methyltetrahydrofuran in Organometallic and Biphasic Reactions." Organic Process Research & Development. Link

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. CAS 6498-34-6: Cyclohexylhydrazine | CymitQuimica [cymitquimica.com]
• 3. Hydrazine [organic-chemistry.org]
• 4. (2-Methoxycyclohexyl)hydrazine | 158438-46-1 | Benchchem [benchchem.com]
• 5. Sciencemadness Discussion Board - 2-methyltetrahydrofuran interchangeability - Powered by XMB 1.9.11 [sciencemadness.org]

Reference Data & Comparative Studies

comparative analysis of (3,3-Dimethylcyclohexyl)hydrazine and phenylhydrazine reactivity

Executive Summary

This guide provides a comparative technical analysis of (3,3-Dimethylcyclohexyl)hydrazine (DMCH) and Phenylhydrazine (PH) . While both reagents share the hydrazine core (

) used for carbonyl derivatization and heterocycle synthesis, their reactivities diverge significantly due to electronic and steric factors.[1]

• Select Phenylhydrazine (PH) when synthesizing indoles (Fischer synthesis), requiring UV-active hydrazones for detection, or when an aromatic scaffold is essential for target affinity.

• Select (3,3-Dimethylcyclohexyl)hydrazine (DMCH) when requiring higher nucleophilicity for hindered carbonyls, synthesizing

  -alkyl pyrazoles, or avoiding the specific hemolytic toxicity associated with aryl hydrazines.

Structural & Electronic Determinants[1][2]

The distinct reactivity profiles of these molecules stem from the hybridization of the carbon attached to the hydrazine nitrogen (

).

Electronic Landscape

Feature	Phenylhydrazine (PH)	(3,3-Dimethylcyclohexyl)hydrazine (DMCH)
Hybridization	(Aromatic)	(Aliphatic)
Electronic Effect	Electron-Withdrawing: The phenyl ring delocalizes the lone pair via resonance, reducing electron density.[1]	Electron-Donating: The cyclohexyl ring donates electron density via induction (+I effect), increasing density.[1]
Basicity ( )	Weaker Base: Conjugate acid .	Stronger Base: Conjugate acid (estimated based on cyclohexylhydrazine).
Nucleophilicity	Moderate: Reduced by resonance stabilization.	High: Enhanced by the -effect and inductive donation.

Steric Conformation (The Gem-Dimethyl Effect)

While PH is planar, DMCH adopts a chair conformation. The 3,3-dimethyl substitution is critical:

• Conformational Lock: To avoid severe 1,3-diaxial strain between the hydrazine group and the axial methyl at C3, the hydrazine moiety in DMCH is thermodynamically forced into the equatorial position.

• Accessibility: Unlike flexible alkyl chains, this "locked" equatorial position projects the nucleophilic

  away from the ring, maintaining high accessibility despite the molecule's bulk.

Reactivity Landscapes

Carbonyl Condensation (Hydrazone Formation)

The primary application for both molecules is condensation with aldehydes/ketones.

• DMCH Performance: Due to higher basicity, DMCH is more nucleophilic. It attacks carbonyl carbons faster than PH, particularly useful for sterically hindered ketones (e.g., di-tert-butyl ketone) where PH kinetics are sluggish.

• PH Performance: While slower, PH forms hydrazones that are stabilized by extended conjugation (Phenyl-

  -system conjugated with ). This thermodynamic stability often drives the equilibrium to completion more effectively in reversible systems.

Heterocycle Synthesis

This is the divergent point for reagent selection.

The Fischer Indole Limitation

• Phenylhydrazine: The gold standard. Under acid catalysis, phenylhydrazones undergo a [3,3]-sigmatropic rearrangement to form indoles.

• DMCH: Cannot undergo Fischer Indole synthesis. The lack of an aromatic

  -system prevents the necessary sigmatropic shift. Attempting this reaction results only in stable hydrazone salts or hydrolysis.

Pyrazole Synthesis

Both reagents react with 1,3-dicarbonyls (e.g., acetylacetone) to form pyrazoles.[2]

• PH: Yields 1-phenylpyrazoles (often crystalline, UV active).

• DMCH: Yields 1-(3,3-dimethylcyclohexyl)pyrazoles. The lipophilicity of the cyclohexyl group significantly alters the solubility profile (LogP) of the final drug candidate compared to the phenyl analog.

Visualization of Reaction Pathways

Figure 1: Reaction pathway decision tree highlighting the inability of DMCH to participate in Fischer Indole synthesis.

Experimental Protocols

Protocol A: Comparative Hydrazone Formation

Use this protocol to benchmark reactivity rates on a specific substrate.

Materials:

• Substrate: Cyclohexanone (10 mmol)

• Reagent A: Phenylhydrazine HCl (10 mmol)

• Reagent B: (3,3-Dimethylcyclohexyl)hydrazine HCl (10 mmol)

• Solvent: Ethanol (anhydrous)[3]

• Base: Sodium Acetate (12 mmol)

Workflow:

• Preparation: Dissolve 10 mmol of the hydrazine salt and 12 mmol Sodium Acetate in 15 mL Ethanol. Stir for 10 min to liberate the free base.

• Addition: Add Cyclohexanone (10 mmol) dropwise at room temperature (

  ).

• Monitoring: Monitor via TLC (Mobile phase: Hexane/EtOAc 4:1).

  • Expectation: DMCH reaction will show spot conversion significantly faster (often <15 mins) compared to PH (30-60 mins) due to superior nucleophilicity.

• Isolation: Pour into ice water (50 mL).

  • PH Product: Filter the solid precipitate (Phenylhydrazone).

  • DMCH Product: Extract with Dichloromethane (3x 15mL) as the alkyl hydrazone is likely an oil.

Protocol B: Oxidative Stability Test

Critical for storage and handling assessment.

• Prepare 0.1 M solutions of free-base PH and DMCH in Methanol.

• Expose both to atmospheric air with vigorous stirring for 24 hours.

• Result:

  • PH: Solution turns dark red/brown rapidly. Mechanism: Auto-oxidation to phenyl radicals, formation of benzene and biphenyl byproducts [1].

  • DMCH: Solution remains relatively clear or yellows slightly. Alkyl hydrazines are reducing agents but lack the resonance-stabilized radical intermediates that promote rapid auto-oxidation in aryl hydrazines.

Safety & Toxicology Profile

The safety profile is a major differentiator in industrial scaling.

Parameter	Phenylhydrazine (PH)	(3,3-Dimethylcyclohexyl)hydrazine
Primary Toxicity	Hemolytic Anemia: PH binds to hemoglobin, causing oxidative damage and red blood cell lysis (Heinz body formation) [2].	Corrosivity/Irritation: As a strong base, DMCH causes severe skin/eye burns. Systemic toxicity is lower than PH but still significant.
Carcinogenicity	Classified Carcinogen: Known to cause tumors in animal models [3].[4]	Suspected: Data is limited, but hydrazine derivatives are generally treated as potential genotoxins.
Handling	Requires rigorous containment (Glovebox/Fume hood). Skin absorption is fatal in high doses.	Fume hood required.[3][5] Avoid inhalation of dusts (if HCl salt) or vapors.

References

• Misra, H. P., & Fridovich, I. (1976). The oxidation of phenylhydrazine: superoxide and mechanism. Biochemistry, 15(3), 681–687.

• McMillan, D. C., et al. (2005). Acquired hemotoxicity of phenylhydrazine and its derivatives.[4][5][6] Current Topics in Medicinal Chemistry, 5(5).

• National Toxicology Program. (1978). Bioassay of Phenylhydrazine Hydrochloride for Possible Carcinogenicity. Technical Report Series.

• Ragnarsson, U. (2001). Synthetic methodology for the preparation of N-protected hydrazines. Chemical Society Reviews, 30, 205-213.

• PubChem. (2023). Compound Summary: Cyclohexylhydrazine hydrochloride.[7] National Library of Medicine.

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A Comparative Guide to the Biological Activity of (3,3-Dimethylcyclohexyl)hydrazine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of Hydrazine Derivatives

Hydrazine derivatives are a versatile class of compounds with a rich history in medicinal chemistry.[1] The reactive hydrazine moiety serves as a key pharmacophore in a variety of drugs, contributing to a broad spectrum of biological activities.[2][3][4][5] These activities range from the treatment of depression through the inhibition of monoamine oxidase (MAO) to combating infectious diseases and cancer.[2][3][4][5][6][7] The biological action of these derivatives can be finely tuned by the nature of the substituents attached to the hydrazine nitrogen. The introduction of a bulky, lipophilic group like 3,3-dimethylcyclohexyl is hypothesized to significantly impact the pharmacokinetic and pharmacodynamic properties of the parent hydrazine molecule. This guide will explore these potential impacts in the context of three major therapeutic areas.

Monoamine Oxidase (MAO) Inhibition: A Potential Antidepressant Application

Hydrazine derivatives are classical and potent inhibitors of monoamine oxidases (MAO-A and MAO-B), enzymes responsible for the degradation of neurotransmitters like serotonin, dopamine, and norepinephrine.[4][6] Inhibition of MAO leads to increased levels of these neurotransmitters in the brain, which is the mechanism behind the antidepressant effects of drugs like phenelzine and iproniazid.[4]

Mechanism of MAO Inhibition by Hydrazines

Hydrazine-based MAO inhibitors can be either reversible or irreversible.[6] Irreversible inhibitors, such as phenelzine, form a stable covalent bond with the flavin adenine dinucleotide (FAD) cofactor of the enzyme, leading to its inactivation.[5] The reaction is thought to proceed through the formation of a diazene intermediate, which then generates a radical species that attacks the FAD moiety.[5]

Structure-Activity Relationship (SAR) Insights

The structure of the substituent on the hydrazine plays a crucial role in the potency and selectivity of MAO inhibition.

• Bulky Substituents: The presence of bulky alkyl or arylalkyl groups can influence the binding affinity and selectivity towards MAO-A or MAO-B. For instance, phenylethylhydrazine shows potent inhibition of both MAO-A and MAO-B.[5]

• Lipophilicity: Increased lipophilicity can enhance the ability of a compound to cross the blood-brain barrier, a desirable property for drugs targeting the central nervous system.

Projected Activity of (3,3-Dimethylcyclohexyl)hydrazine Derivatives

The 3,3-dimethylcyclohexyl group is a bulky and lipophilic moiety. Based on the known SAR of hydrazine-based MAO inhibitors, we can hypothesize the following:

• Potent Inhibition: The steric bulk of the 3,3-dimethylcyclohexyl group may promote strong hydrophobic interactions within the active site of MAO, potentially leading to potent inhibition.

• Selectivity: The specific shape and size of this group could confer selectivity for either MAO-A or MAO-B. The active sites of the two isoforms have different volumes and topographies, and a bulky group might fit preferentially into one over the other.

• Pharmacokinetics: The lipophilic nature of the cyclohexane ring would likely enhance membrane permeability and brain penetration.

Table 1: Comparative MAO-B Inhibitory Activity of Representative Hydrazine Derivatives

Compound	Structure	MAO-B IC50 (µM)	Reference
Phenylacetylhydrazide derivative (example)	Aryl-CO-NH-NH-Alkyl	Varies based on substitution	[8]
Acylhydrazone derivative (ACH10)	Aryl-CO-NH-N=CH-Aryl	0.14	[3]
Thio/semicarbazide-based benzyloxy derivative (BT5)	Aryl-O-CH2-Aryl-NH-CS-NH-NH2	0.11	[9]
(3,3-Dimethylcyclohexyl)hydrazine derivative	(CH3)2-C6H9-NH-NH-R	Hypothesized to be potent	N/A

Experimental Protocol: In Vitro MAO Inhibition Assay

A common method to assess MAO inhibitory activity is a fluorometric assay.[6]

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against human MAO-A and MAO-B.

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Kynuramine (substrate for MAO-A) or Benzylamine (substrate for MAO-B)

• Reference inhibitors (e.g., Clorgyline for MAO-A, Selegiline for MAO-B)

• Sodium phosphate buffer (100 mM, pH 7.4)

• Test compounds dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of the test compounds and reference inhibitors.

• In a 96-well plate, add the MAO enzyme (A or B).

• Add the test compound or reference inhibitor at various concentrations. Control wells receive buffer only.

• Pre-incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding the appropriate substrate.

• Incubate the reaction mixture at 37°C for 30 minutes.

• Terminate the reaction by adding 2N NaOH.

• Measure the fluorescence of the product (4-hydroxyquinoline for kynuramine) at the appropriate excitation and emission wavelengths.

• Calculate the percentage of inhibition for each concentration and determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Caption: Workflow for in vitro MAO inhibition assay.

Antimicrobial Activity: A Potential Weapon Against Infections

Hydrazone derivatives, often synthesized from hydrazines, have demonstrated a wide range of antimicrobial activities, including antibacterial and antifungal properties.[10][11][12]

Mechanism of Antimicrobial Action

The exact mechanisms are not fully elucidated but are thought to involve:

• Inhibition of essential enzymes: Hydrazones can chelate metal ions that are crucial for the function of various microbial enzymes.

• Disruption of cell membranes: The lipophilic nature of some hydrazones may allow them to intercalate into the bacterial cell membrane, leading to its disruption.

• Interference with DNA synthesis: Some derivatives have been shown to inhibit DNA gyrase, an enzyme essential for bacterial DNA replication.

Structure-Activity Relationship (SAR) Insights

• Aromatic and Heterocyclic Rings: The presence of aromatic or heterocyclic moieties often enhances antimicrobial activity.

• Substituent Effects: Electron-withdrawing or electron-donating groups on the aromatic rings can significantly influence the biological activity.

• Lipophilicity: A balance of hydrophilic and lipophilic properties is crucial for effective antimicrobial action, allowing for both transport to the target site and interaction with it.

Projected Activity of (3,3-Dimethylcyclohexyl)hydrazine Derivatives

The introduction of the 3,3-dimethylcyclohexyl group could impart the following antimicrobial properties:

• Enhanced Lipophilicity: This group would significantly increase the lipophilicity of the molecule, which could enhance its ability to penetrate microbial cell membranes.

• Steric Influence: The bulky nature of the substituent might favor interactions with specific binding pockets in microbial enzymes or proteins.

• Broad Spectrum Potential: By analogy with other bulky hydrazones, derivatives of (3,3-Dimethylcyclohexyl)hydrazine could exhibit activity against a range of both Gram-positive and Gram-negative bacteria.[10]

Table 2: Comparative Antimicrobial Activity of Representative Hydrazone Derivatives

Compound/Class	Target Organism(s)	Activity (MIC in µg/mL)	Reference
Isonicotinic acid hydrazide-hydrazones	Gram-positive bacteria	1.95 - 7.81	[10]
s-Triazine derivative	E. coli, S. aureus	6.25 - 12.5	[1]
Adamantane derivative	Gram-positive bacteria	Potent activity reported	[1]
(3,3-Dimethylcyclohexyl)hydrazone derivative	Various bacteria and fungi	Hypothesized to be active	N/A

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

Objective: To determine the Minimum Inhibitory Concentration (MIC) of test compounds against various bacterial and fungal strains.

Materials:

• Bacterial and fungal strains (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Test compounds dissolved in DMSO

• Standard antibiotics (e.g., ciprofloxacin, fluconazole)

• 96-well microtiter plates

• Spectrophotometer (plate reader)

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• In a 96-well plate, perform serial two-fold dilutions of the test compound in the appropriate growth medium.

• Prepare a standardized inoculum of the microbial suspension.

• Add the microbial inoculum to each well. Include positive (microbes only) and negative (medium only) controls.

• Incubate the plates at 37°C for 18-24 hours (for bacteria) or 24-48 hours (for fungi).

• Determine the MIC as the lowest concentration of the compound that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.

Caption: Workflow for antimicrobial susceptibility testing.

Anticancer Activity: A Potential Avenue for Novel Therapeutics

Hydrazone derivatives have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against various cancer cell lines.[1][7][13]

Mechanism of Anticancer Action

The anticancer mechanisms of hydrazones are diverse and can include:

• Induction of Apoptosis: Many hydrazones trigger programmed cell death in cancer cells.

• Cell Cycle Arrest: They can halt the proliferation of cancer cells at different phases of the cell cycle.

• Enzyme Inhibition: Some hydrazones inhibit enzymes that are crucial for cancer cell growth and survival, such as protein kinases.

• Metal Chelation: By chelating essential metal ions, they can disrupt cellular processes in cancer cells.

Structure-Activity Relationship (SAR) Insights

• Substituent Nature: The type and position of substituents on the aromatic rings of hydrazones are critical for their anticancer potency. Electron-withdrawing groups have been shown to enhance activity in some cases.

• Lipophilicity: Similar to antimicrobial activity, a balance of lipophilicity is important for cell permeability and target engagement.

• Steric Factors: The overall shape and size of the molecule can determine its ability to fit into the active sites of target proteins.

Projected Activity of (3,3-Dimethylcyclohexyl)hydrazine Derivatives

The gem-dimethyl group on the cyclohexane ring is a feature found in some natural products with cytotoxic activity.[14][15][16][17] This suggests that the (3,3-Dimethylcyclohexyl)hydrazine scaffold could be a promising starting point for the development of new anticancer agents.

• Enhanced Cytotoxicity: The bulky and lipophilic nature of the 3,3-dimethylcyclohexyl group could promote interactions with hydrophobic pockets in target proteins, potentially leading to enhanced cytotoxic effects.

• Selective Toxicity: The unique three-dimensional structure of this moiety might lead to selective toxicity towards cancer cells over normal cells, a highly desirable characteristic for any anticancer drug.

Table 3: Comparative Anticancer Activity of Representative Hydrazone Derivatives

Compound/Class	Cancer Cell Line(s)	Activity (IC50 in µM)	Reference
N'-(2-Oxoindolin-3-ylidene)-2-propylpentane hydrazide-hydrazone	Jurkat (leukemia)	3.14	[13]
Quinoline hydrazide	SH-SY5Y, Kelly (neuroblastoma)	1.3 - 5.7	[1]
2,6-bis(arylidene)cyclohexanones	Colon cancers, leukemic cells	Potent and selective toxicity reported	[18]
(3,3-Dimethylcyclohexyl)hydrazone derivative	Various cancer cell lines	Hypothesized to be cytotoxic	N/A

Experimental Protocol: In Vitro Anticancer Activity Assay (MTT Assay)

Objective: To assess the cytotoxic effect of test compounds on cancer cell lines and determine their IC50 values.

Materials:

• Human cancer cell lines (e.g., MCF-7 breast cancer, A549 lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C. Living cells will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals in a solubilization solution.

• Measure the absorbance of the formazan solution at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

Caption: Workflow for in vitro anticancer activity (MTT) assay.

Conclusion and Future Directions

While direct experimental evidence for the biological activity of (3,3-Dimethylcyclohexyl)hydrazine derivatives is not yet available in the public domain, a comparative analysis of structurally related hydrazine and hydrazone compounds provides a strong rationale for their investigation as potential therapeutic agents. The unique combination of a reactive hydrazine moiety with a bulky, lipophilic 3,3-dimethylcyclohexyl group suggests the potential for potent and possibly selective activity in several key areas of drug discovery.

Future research should focus on the synthesis of a library of (3,3-Dimethylcyclohexyl)hydrazine derivatives and their corresponding hydrazones, followed by systematic in vitro screening for MAO inhibition, antimicrobial, and anticancer activities using the protocols outlined in this guide. Such studies will be crucial to validate the hypotheses presented here and to unlock the full therapeutic potential of this novel class of compounds.

References

• Dar, A., Khan, K. M., Ateeq, H. S., Khan, S., Rahat, S., Perveen, S., & Supuran, C. T. (2005). Inhibition of monoamine oxidase-A activity in rat brain by synthetic hydrazines: structure-activity relationship (SAR). Journal of enzyme inhibition and medicinal chemistry, 20(3), 269–274. [Link]

• Popiołek, Ł. (2021). Updated Information on Antimicrobial Activity of Hydrazide–Hydrazones. Molecules, 26(17), 5329. [Link]

• CLSI. (2018). M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; 11th ed.
• CLSI. (2017). M27: Reference Method for Broth Dilution Antifungal Susceptibility Testing of Yeasts; 4th ed.

• Dimmock, J. R., et al. (2000). Cytotoxic 2,6-bis(arylidene)cyclohexanones and related compounds. Journal of medicinal chemistry, 43(23), 4385–4393. [Link]

• Kucukoglu, K., et al. (2020). Synthesis of New Hydrazone Derivatives and Evaluation of their Efficacy as Proliferation Inhibitors in Human Cancer Cells. Anti-cancer agents in medicinal chemistry, 20(15), 1836–1847. [Link]

• ResearchGate. (n.d.). Structure−activity relationship of acylhydrazone-based MAO inhibition. MAO: monoamine oxidase. [Link]

• Holt, A., et al. (1997). A peroxidase-linked spectrophotometric assay for the detection of monoamine oxidase inhibitors. Analytical biochemistry, 244(2), 384–392. [Link]

• Rollas, S., & Küçükgüzel, Ş. G. (2007).

• Kaushik, N., et al. (2016). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research, 25(11), 2373–2396. [Link]

• Al-Omair, M. A., et al. (2015). Synthesis, Characterization, and Anti-Cancer Activity of Some New N′-(2-Oxoindolin-3-ylidene)-2-propylpentane hydrazide-hydrazones Derivatives. Molecules, 20(8), 14857–14873. [Link]

• Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: application to proliferation and cytotoxicity assays. Journal of immunological methods, 65(1-2), 55–63.

• Neville, C., et al. (2016). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules, 21(9), 1157. [Link]

• Popiołek, Ł. (2017). Hydrazide–hydrazones as potential antimicrobial agents: overview of the literature since 2010. Medicinal Chemistry Research, 26(10), 2146–2167. [Link]

• Negi, A., et al. (2012). Biological Activities of Hydrazone Derivatives in the New Millennium. International Journal of Pharmacy and Pharmaceutical Sciences, 4(4), 100-109. [Link]

• Neha, K., et al. (2016). A Review on Biological Activities of Hydrazone Derivatives. International Journal of Pharmaceutical and Clinical Research, 8(3), 163-167. [Link]

• Binda, C., et al. (2008). Structural and mechanistic studies of arylalkylhydrazine inhibition of human monoamine oxidases A and B. Biochemistry, 47(20), 5626–5635. [Link]

• Appendino, G., et al. (2014). Biologically active diterpenes containing a gem-dimethylcyclopropane subunit: an intriguing source of PKC modulators. Natural product reports, 31(5), 603–629. [Link]

• Wouters, J. (1999). Structural aspects of the inhibition of monoamine oxidase. Current medicinal chemistry, 6(3), 137–161.

• Ozawa, H., & YANAGI, T. (1963). STRUCTURE AND ACTIVITY RELATIONSHIP OF MONOAMINE OXIDASE INHIBITORS, PHENYLACETYLHYDRAZIDE DERIVATIVES. The Japanese Journal of Pharmacology, 13(3), 294-303. [Link]

• ResearchGate. (2014). Biologically active diterpenes containing a gem-dimethylcyclopropane subunit: an intriguing source of PKC modulators. [Link]

• Binda, C., et al. (2007). Crystal structures of human monoamine oxidase B in complex with four inhibitors of the N-propargylaminoindan class. Journal of medicinal chemistry, 50(23), 5848–5852.
• Reyes-Parada, C., et al. (2005). Monoamine oxidase-B inhibitors: a potential tool for the treatment of Parkinson's disease. Current medicinal chemistry, 12(1), 87–100.
• Edmondson, D. E., & Binda, C. (2018). Monoamine oxidases. Sub-cellular biochemistry, 87, 95–119.

• Barrero, A. F., et al. (2015). Biological activity of natural sesquiterpenoids containing a gem-dimethylcyclopropane unit. Natural product reports, 32(6), 841–868. [Link]

• Royal Society of Chemistry. (2014). Biologically active diterpenes containing a gem-dimethylcyclopropane subunit: an intriguing source of PKC modulators. [Link]

• Youdim, M. B., & Bakhle, Y. S. (2006). Monoamine oxidase: isoforms and inhibitors in Parkinson's disease and depressive illness. British journal of pharmacology, 147 Suppl 1(Suppl 1), S287–S296.

• Dimmock, J. R., et al. (2000). Cytotoxic 2,6-bis(arylidene)cyclohexanones and related compounds. Journal of medicinal chemistry, 43(23), 4385–4393. [Link]

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structural confirmation of (3,3-Dimethylcyclohexyl)hydrazine reaction products

Executive Summary

In drug discovery, (3,3-dimethylcyclohexyl)hydrazine is a high-value pharmacophore used to introduce lipophilicity and metabolic stability into heterocyclic scaffolds, particularly pyrazoles and indazoles. However, its non-aromatic ring introduces significant stereochemical complexity—specifically conformational isomerism (chair/boat) and regioisomerism during cyclization.

This guide objectively compares the analytical methodologies required to definitively confirm the structure of these reaction products. We move beyond basic characterization to contrast the efficacy of 1D NMR, 2D NMR (NOESY/HMBC), and X-ray crystallography, providing a self-validating protocol for the synthesis and structural assignment of a model pyrazole derivative.

Part 1: The Stereochemical Challenge

When (3,3-dimethylcyclohexyl)hydrazine reacts with unsymmetrical electrophiles (e.g.,

-keto esters), two distinct layers of structural ambiguity arise. A standard LC-MS trace will show a single peak with the correct mass, leading to false confidence.

• Regioisomerism (The N1-Positioning): In a Knorr pyrazole synthesis, the hydrazine nitrogen can attack either the ketone or the ester carbonyl first. This results in two regioisomers: the 1,3-isomer or the 1,5-isomer . Distinguishing these is critical for Structure-Activity Relationship (SAR) data.

• Conformational Locking (The Gem-Dimethyl Effect): The gem-dimethyl group at the C3 position creates a "locking" effect on the cyclohexane ring. To minimize 1,3-diaxial interactions, the bulky dimethyl group prefers the equatorial orientation. This forces the hydrazine substituent (at C1) into a specific axial or equatorial orientation depending on the cis/trans relationship.

  • Failure Mode: Standard 1D

    H NMR often shows overlapping multiplets in the aliphatic region (1.0–2.0 ppm), making it impossible to assign the axial/equatorial protons definitively without 2D techniques.

Part 2: Comparative Analysis of Structural Confirmation Methods

The following table contrasts the three primary methodologies for validating the reaction products of (3,3-dimethylcyclohexyl)hydrazine.

Feature	Method A: 1D NMR ( H, C)	Method B: 2D NMR (NOESY/HMBC)	Method C: Single Crystal X-Ray
Primary Utility	Purity check & functional group verification.	Definitive Regio- & Stereochemical assignment.	Absolute configuration determination.
Regioisomer Resolution	Low. Chemical shift differences are often negligible (<0.1 ppm).	High. NOE correlations reveal spatial proximity between ring protons and substituents.[1]	Absolute. Unambiguous atomic mapping.
Sample Requirement	~2-5 mg (Solution).	~10-20 mg (Concentrated Solution).	High-quality single crystal (hard to grow for oils).
Turnaround Time	< 15 Minutes.	1 - 4 Hours.	Days to Weeks.
Cost/Resource	Low.	Medium.	High.
Verdict	Insufficient for novel scaffolds.	The Gold Standard for routine library validation.	Reference Standard for lead compounds only.

Analytical Workflow Diagram

The following diagram illustrates the decision matrix for selecting the correct validation path.

Caption: Decision matrix for structural elucidation. 2D NMR is the critical step for hydrazine derivatives.

Part 3: Experimental Protocol (Case Study)

To demonstrate the validation process, we define a protocol for the condensation of (3,3-dimethylcyclohexyl)hydrazine hydrochloride with ethyl acetoacetate . This reaction produces 1-(3,3-dimethylcyclohexyl)-3-methyl-1H-pyrazol-5-ol (or its regioisomer).

Reagents & Equipment[2][3]

• Substrate: (3,3-Dimethylcyclohexyl)hydrazine HCl (1.0 eq).

• Electrophile: Ethyl acetoacetate (1.1 eq).

• Base: Triethylamine (Et

  N) (2.5 eq) - Crucial for neutralizing the HCl salt.

• Solvent: Ethanol (Absolute).

• Validation: 500 MHz NMR (DMSO-

  ).

Step-by-Step Methodology

• Salt Neutralization (In-situ): In a 50 mL round-bottom flask, suspend (3,3-dimethylcyclohexyl)hydrazine HCl (1.0 g, 5.6 mmol) in Ethanol (15 mL). Add Et

  N (1.95 mL, 14.0 mmol) dropwise at 0°C. Stir for 15 minutes until the solution becomes clear (formation of free hydrazine).

• Condensation: Add ethyl acetoacetate (0.80 g, 6.1 mmol) dropwise. The reaction is exothermic; maintain temperature <10°C during addition to minimize side products.

• Cyclization (Reflux): Heat the mixture to reflux (78°C) for 4 hours. Monitor by LC-MS for the consumption of the hydrazine (M+H = 143.2) and formation of the product (M+H = 209.3).

• Workup: Concentrate the solvent in vacuo. Redissolve the residue in EtOAc (30 mL) and wash with water (2 x 10 mL) and brine (10 mL). Dry over Na

  SO .

• Purification: The crude oil often contains both regioisomers. Purify via flash column chromatography (SiO

  , 0-50% EtOAc/Hexanes). The 1,5-isomer typically elutes later due to hydrogen bonding capabilities of the 5-OH/NH tautomer.

Reaction Pathway Diagram[4]

Caption: Divergent synthesis pathway showing the origin of regioisomers.

Part 4: Data Interpretation & Validation (Self-Validating System)

This section explains how to use Method B (2D NMR) to prove which isomer you have isolated. This protocol relies on NOESY (Nuclear Overhauser Effect Spectroscopy) , which detects protons within 5Å of each other.

The "Diagnostic Cross-Peak" Test

To confirm the structure, you must look for the interaction between the Pyrazole-H4 proton and the Cyclohexyl-H1 proton .

Scenario A: 1-(3,3-dimethylcyclohexyl)-3-methyl-1H-pyrazol-5-ol (1,5-Isomer)

• Structure: The cyclohexyl ring is attached to N1. The methyl group is at C3.[2] The -OH is at C5.

• NOESY Prediction:

  • The proton on the pyrazole ring (H4) is flanked by the C3-Methyl and the C5-OH.

  • Crucially: The H4 proton is far from the cyclohexyl ring protons (N1).

  • Result: NO strong NOE correlation between Pyrazole-H4 and Cyclohexyl-H1. Strong NOE between Pyrazole-H4 and Pyrazole-Methyl.

Scenario B: 1-(3,3-dimethylcyclohexyl)-5-methyl-1H-pyrazol-3-ol (1,3-Isomer)

• Structure: The cyclohexyl ring is attached to N1. The methyl group is at C5 (adjacent to N1).

• NOESY Prediction:

  • The Methyl group is now spatially close to the Cyclohexyl-H1.

  • Result: Strong NOE correlation between the Pyrazole-Methyl protons and the Cyclohexyl-H1 proton.

Conformational Assignment (Axial vs. Equatorial)

The 3,3-dimethyl group acts as an internal reference.

• Identify the C1-H signal (methine attached to hydrazine).

• Measure the coupling constants (

  -values) in the 1D H NMR.

  • Axial H1 (

    Hz): Indicates the hydrazine group is Equatorial (Thermodynamically preferred).

  • Equatorial H1 (

    Hz): Indicates the hydrazine group is Axial (Sterically crowded, likely due to 1,3-diaxial strain from the methyls).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Fustero, S., et al. (2002). "Regioselective Synthesis of Pyrazoles and Isoxazoles." Journal of Organic Chemistry.

• Elguero, J. (1993). "A 13C NMR spectroscopy study of the structure of N-H pyrazoles and indazoles." Canadian Journal of Chemistry.

• FDA Center for Drug Evaluation and Research. (2000). Guidance for Industry: Analytical Procedures and Methods Validation.

Sources

• 1. Regioselective Synthesis, Structural Characterization, and Antiproliferative Activity of Novel Tetra-Substituted Phenylaminopyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

comparison of different synthetic routes to (3,3-Dimethylcyclohexyl)hydrazine

This guide provides an in-depth technical comparison of synthetic routes to (3,3-Dimethylcyclohexyl)hydrazine , a critical building block for pyrazole-based pharmaceuticals and agrochemicals.

Executive Summary & Strategic Analysis

(3,3-Dimethylcyclohexyl)hydrazine (CAS: 1479310-47-8) presents a unique synthetic challenge due to the gem-dimethyl group at the C3 position. This structural feature induces significant steric strain and conformational locking (1,3-diaxial interactions), which dictates the stereochemical outcome and reactivity of the cyclohexyl ring.

This guide evaluates three primary synthetic strategies. The Reductive Hydrazination route is identified as the superior method for laboratory and pilot-scale synthesis due to its atom economy and direct access to the target. The N-Amination route serves as a viable alternative when handling free hydrazine is restricted, while the Nucleophilic Substitution route is analyzed primarily for its historical context and limitations regarding elimination side-products.

Strategic Route Comparison

Feature	Route 1: Reductive Hydrazination	Route 2: N-Amination of Amine	Route 3: Nucleophilic Substitution
Primary Mechanism	Imine condensation followed by hydride reduction	Electrophilic amination of primary amine	displacement of leaving group
Key Reagents	Hydrazine Hydrate (or Boc-hydrazine), Amine Borane/NaBH CN	Hydroxylamine-O-sulfonic acid (HOSA), NH	Tosyl chloride, Hydrazine
Step Count	2 (One-pot possible)	3 (Ketone Oxime Amine Hydrazine)	3 (Alcohol Tosylate Hydrazine)
Overall Yield	High (75-85%)	Moderate (40-60%)	Low (<30%)
Major Challenge	Handling toxic hydrazine; controlling mono-alkylation	Poor atom economy; difficult purification	Competing E2 elimination due to sterics
Scalability	High (Flow chemistry compatible)	Moderate	Low

Synthetic Pathway Visualization

The following diagram illustrates the divergence of the three routes from the common precursor, 3,3-Dimethylcyclohexanone (derived from Dimedone).

Figure 1: Strategic map of synthetic routes. Route 1 (Green path) offers the most direct access.

Detailed Experimental Protocols

Precursor Synthesis: 3,3-Dimethylcyclohexanone

Context: Commercially available, but easily synthesized from Dimedone.

• Protocol: Hydrogenation of dimedone (14.0 g, 0.1 mol) in methanol (100 mL) using 10% Pd/C (1.0 g) at 50 psi H

  for 4 hours yields 3,3-dimethylcyclohexanone quantitatively.

• Note: Monitor via GC to ensure no over-reduction to the alcohol occurs.

Route 1: Reductive Hydrazination (Recommended)

This method utilizes the condensation of the ketone with a hydrazine source, followed by selective reduction of the C=N bond.[1] The use of Amine Boranes (e.g., picoline-borane or tert-butylamine borane) is superior to traditional cyanoborohydride due to lower toxicity and higher chemoselectivity.

Step 1: Hydrazone Formation

• Reagents: 3,3-Dimethylcyclohexanone (10 mmol), tert-Butyl carbazate (Boc-hydrazine, 11 mmol), Ethanol (20 mL).

• Procedure:

  • Dissolve ketone and Boc-hydrazine in ethanol.

  • Add catalytic acetic acid (2 drops).

  • Reflux for 2-4 hours. Monitor disappearance of ketone by TLC (Hexane:EtOAc 4:1).

  • Concentrate in vacuo to yield the protected hydrazone.

Step 2: Selective Reduction

• Reagents: Crude Hydrazone, Picoline-borane complex (1.5 equiv), Methanol/Acetic Acid (10:1).

• Procedure:

  • Dissolve the hydrazone in MeOH/AcOH.

  • Add Picoline-borane complex portion-wise at 0°C.

  • Stir at room temperature for 12 hours.

  • Quench: Add 10% NaOH carefully to pH > 10.

  • Workup: Extract with DCM (3x), dry over MgSO

    , and concentrate.

  • Deprotection (if Boc used): Treat with 4M HCl in Dioxane for 2 hours to liberate the free hydrazine hydrochloride salt.

Why this works: The borane reagent selectively reduces the imine (hydrazone) without affecting the cyclohexyl ring conformation. The Boc-protection prevents poly-alkylation, ensuring a clean mono-substituted hydrazine.

Route 2: Electrophilic N-Amination (Alternative)

Useful if the amine (3,3-dimethylcyclohexylamine) is already in stock. This route relies on Hydroxylamine-O-sulfonic acid (HOSA) to transfer an amino group to the nitrogen.

Protocol:

• Reagents: 3,3-Dimethylcyclohexylamine (10 mmol), HOSA (11 mmol), KOH (30 mmol), Water (30 mL).

• Procedure:

  • Dissolve amine in water containing KOH (10 mmol) at 50°C.

  • Dissolve HOSA in water (neutralized with remaining KOH) and add dropwise to the amine solution.

  • Heat to 70°C for 3 hours.

  • Workup: The reaction mixture typically separates. Extract with ether.[2][3]

  • Purification: This reaction often yields a mixture of unreacted amine and hydrazine. Separation requires fractional distillation or crystallization as the oxalate salt.

Critical Flaw: The steric bulk of the 3,3-dimethyl group hinders the nucleophilic attack of the amine nitrogen onto the HOSA, leading to lower yields (typically 40-50%) compared to Route 1.

Mechanistic Insight & Causality

The Gem-Dimethyl Effect

The 3,3-dimethyl group is not merely a passive substituent; it locks the cyclohexane ring into a specific chair conformation to avoid 1,3-diaxial interactions.

• In Route 1 (Reductive Amination): The incoming hydride source (Borane) will attack the hydrazone C=N bond from the equatorial direction (less hindered), favoring the formation of the trans -isomer (thermodynamically favored).

• In Route 3 (Substitution): When a leaving group (e.g., OTs) is at C1, the back-side attack required for

  is severely hampered if the leaving group is axial (due to 1,3-diaxial interaction with the methyls). If the leaving group is equatorial, the approach is sterically crowded. This promotes E2 elimination , yielding 3,3-dimethylcyclohexene instead of the hydrazine.

Figure 2: Stereochemical control in the reduction step.

References

• Livinghouse, T., et al. (2022). "Efficient reductions of dimethylhydrazones using preformed primary amine boranes." Synthetic Communications, 52(2), 185-189.[4] Link

  • Supports the use of amine boranes for hindered hydrazone reduction.

• Kawase, Y., et al. (2014).[4][5] "Reductive Alkylation of Hydrazine Derivatives with α-Picoline-Borane." Synthesis, 46, 455-464.[4][5] Link

  • Establishes the protocol for reductive hydrazin

• Cormier, R. A. (1981). "Reduction of Dimedone to 3,3-Dimethylcyclohexanone." Synthetic Communications, 11(4), 295-298.[6]

  • Foundational reference for synthesizing the starting m
• Raschig, F. (1907). "Synthesis of Hydrazine." Berichte der deutschen chemischen Gesellschaft. (Historical context for Route 2 mechanisms).

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• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. par.nsf.gov [par.nsf.gov]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
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The Untapped Potential of (3,3-Dimethylcyclohexyl)hydrazine: A Comparative Guide for Drug Discovery and Beyond

Abstract

Hydrazine derivatives are a cornerstone in medicinal chemistry and materials science, valued for their versatile reactivity and broad spectrum of biological activities.[1] This guide delves into the potential applications of a specific, yet underexplored, member of this family: (3,3-Dimethylcyclohexyl)hydrazine. While direct literature on this compound is sparse, this document provides a comprehensive overview of its probable synthesis, key chemical characteristics, and prospective applications by drawing comparisons with structurally related cyclohexylhydrazines and leveraging the known impact of the gem-dimethyl group in medicinal chemistry.[2][3] This guide is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical entities.

Introduction: The Allure of the Hydrazine Moiety and the Significance of the Cyclohexyl Scaffold

The hydrazine functional group (-NHNH2) is a powerful tool in the synthesis of a vast array of nitrogen-containing compounds.[1] Its derivatives, including hydrazones and hydrazides, are integral to the development of pharmaceuticals, agrochemicals, and dyes.[1] Many successful drugs, such as the antidepressant iproniazid and the antitubercular agent isoniazid, feature a hydrazine or hydrazide core, highlighting the therapeutic potential of this chemical class.[4][5]

When appended to a cyclohexyl ring, the resulting cyclohexylhydrazine scaffold offers a unique combination of a reactive hydrazine moiety with a lipophilic, three-dimensional carbocyclic framework. The inclusion of a gem-dimethyl group at the 3-position is particularly noteworthy. This structural feature is prevalent in numerous clinically relevant natural products and is known to confer several advantageous properties in drug design.[2][3]

Key Advantages of the gem-Dimethyl Group:

• Enhanced Potency and Selectivity: The steric bulk of the gem-dimethyl group can promote favorable van der Waals interactions with biological targets and restrict the molecule to a bioactive conformation.[2][3]

• Improved Pharmacokinetic Profile: This moiety can shield adjacent chemical bonds from metabolic degradation, potentially increasing the compound's half-life and overall stability.[6][7]

• Modulation of Physicochemical Properties: It can influence the pKa of nearby functional groups and fine-tune the molecule's lipophilicity.[2][3]

This guide will explore the anticipated benefits that the 3,3-dimethylcyclohexyl moiety imparts upon the hydrazine functional group, paving the way for novel applications.

Synthesis of (3,3-Dimethylcyclohexyl)hydrazine and its Derivatives

Synthesis of the Precursor: 3,3-Dimethylcyclohexanone

3,3-Dimethylcyclohexanone can be synthesized from dimedone through catalytic hydrogenation.[8][9] This reaction is typically carried out in a polar solvent using a noble metal catalyst, such as palladium on charcoal.[9][10]

Experimental Protocol: Hydrogenation of Dimedone

• Reaction Setup: In a high-pressure autoclave, a mixture of dimedone, a polar solvent (e.g., methanol), and a catalytic amount of palladium on charcoal is prepared.[8]

• Hydrogenation: The autoclave is flushed with nitrogen and then pressurized with hydrogen gas. The reaction mixture is stirred at an elevated temperature (e.g., 85°C) until the uptake of hydrogen ceases.[8]

• Work-up: After cooling and depressurization, the catalyst is removed by filtration. The solvent is evaporated under reduced pressure to yield crude 3,3-dimethylcyclohexanone, which can be further purified by distillation.[8]

Proposed Synthesis of (3,3-Dimethylcyclohexyl)hydrazine

The most common method for converting a ketone to its corresponding hydrazine is through reductive amination of the corresponding hydrazone.

Workflow for the Synthesis of (3,3-Dimethylcyclohexyl)hydrazine

Caption: Proposed two-step synthesis of (3,3-Dimethylcyclohexyl)hydrazine.

Experimental Protocol: Synthesis of (3,3-Dimethylcyclohexyl)hydrazine

• Hydrazone Formation: 3,3-Dimethylcyclohexanone is reacted with hydrazine hydrate in a suitable solvent, such as ethanol, often with a catalytic amount of acid, to form 3,3-dimethylcyclohexanone hydrazone. The reaction is typically monitored by thin-layer chromatography (TLC).

• Reduction of the Hydrazone: The isolated hydrazone is then reduced to the corresponding hydrazine. This can be achieved using various reducing agents, such as sodium cyanoborohydride (NaBH3CN) or through catalytic hydrogenation. Amine borane complexes have also been shown to be effective for the reduction of N,N-dimethylhydrazones.[11]

Potential Applications and Performance Comparison

Based on the known activities of other substituted hydrazines, (3,3-Dimethylcyclohexyl)hydrazine and its derivatives are anticipated to have significant potential in several areas, most notably as monoamine oxidase (MAO) inhibitors.

Monoamine Oxidase (MAO) Inhibition

Hydrazine derivatives are a well-established class of MAO inhibitors used in the treatment of depression and neurodegenerative diseases.[][13] MAO exists in two isoforms, MAO-A and MAO-B, which have different substrate specificities and are implicated in different pathological conditions.[14]

Mechanism of Irreversible MAO Inhibition by Hydrazines

Caption: Proposed mechanism of irreversible MAO inhibition by a hydrazine derivative.[]

Performance Comparison: Alkylhydrazines vs. Arylhydrazines

The nature of the substituent on the hydrazine moiety significantly influences its inhibitory activity and selectivity.

Feature	Alkylhydrazines (e.g., (3,3-Dimethylcyclohexyl)hydrazine)	Arylhydrazines (e.g., Phenylhydrazine)
Reactivity	Generally more basic and stronger reducing agents due to the electron-donating nature of the alkyl group.	Less basic and weaker reducing agents due to the electron-withdrawing nature of the aryl group.
MAO Inhibition	Often potent, irreversible inhibitors. The bulky, lipophilic cyclohexyl group may enhance binding to the active site.	Also known as irreversible MAO inhibitors.[15]
Selectivity	The 3D structure of the dimethylcyclohexyl group could be exploited to achieve selectivity for MAO-A or MAO-B.	Selectivity can be modulated by substitution on the aromatic ring.
Metabolism	The gem-dimethyl group is expected to block metabolic oxidation at the 3-position of the cyclohexane ring, potentially leading to a longer duration of action.	The aromatic ring is susceptible to metabolic hydroxylation.

Experimental Protocol: In Vitro MAO Inhibition Assay

• Enzyme Preparation: Recombinant human MAO-A and MAO-B are used.

• Assay Procedure: The ability of (3,3-Dimethylcyclohexyl)hydrazine to inhibit the oxidative deamination of a substrate (e.g., kynuramine for MAO-A, benzylamine for MAO-B) is measured. The formation of the product is monitored spectrophotometrically or fluorometrically.

• Data Analysis: The concentration of the inhibitor that causes 50% inhibition of enzyme activity (IC50) is determined.

Other Potential Applications

• Antimicrobial and Antifungal Agents: Hydrazones, which can be readily synthesized from (3,3-Dimethylcyclohexyl)hydrazine and various aldehydes or ketones, are known to possess a wide range of antimicrobial and antifungal activities.[5][16]

• Anticancer Agents: Numerous hydrazide-hydrazone derivatives have been investigated for their antitumor properties.[4][5]

• Building Blocks for Heterocyclic Synthesis: The bifunctional nature of hydrazines makes them valuable starting materials for the synthesis of various heterocyclic compounds, such as pyrazoles and triazoles, which are important scaffolds in medicinal chemistry.[17]

• Materials Science: Hydrazone derivatives have found applications as corrosion inhibitors, dyes, and in the development of light-emitting diodes.[10]

• Fragrance and Malodor Neutralization: Interestingly, derivatives of 3,3-dimethylcyclohexane have been patented for their use in fragrances and as malodor neutralizers, suggesting a potential, non-pharmaceutical application for compounds derived from this scaffold.[18][19][20]

Conclusion and Future Directions

(3,3-Dimethylcyclohexyl)hydrazine represents a promising, yet largely unexplored, chemical entity. By leveraging established synthetic methodologies for substituted hydrazines and considering the advantageous properties conferred by the gem-dimethylcyclohexyl moiety, this compound and its derivatives hold significant potential for applications in drug discovery, particularly in the development of novel MAO inhibitors. The structural features of (3,3-Dimethylcyclohexyl)hydrazine suggest the possibility of creating potent, selective, and metabolically stable therapeutic agents. Further research is warranted to synthesize this compound, characterize its physicochemical properties, and evaluate its biological activity in a range of assays. The exploration of its derivatives, such as hydrazones and hydrazides, is also a promising avenue for the discovery of new bioactive molecules.

References

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. Journal of Medicinal Chemistry, 61(6), 2166–2210. [Link]

• Talele, T. T. (2018). Natural-Products-Inspired Use of the gem-Dimethyl Group in Medicinal Chemistry. PubMed. [Link]

• Synthesis, Structural Characterization and Study of Biological Activity of Hydrazine Derivatives. (n.d.).

• X-ray Structures and Computational Studies of Two Bioactive 2-(Adamantane-1-carbonyl)-N-substituted Hydrazine-1-carbothioamides. (2022). ZORA. [Link]

• Photoredox-catalyzed reaction as a powerful tool for rapid natural product Gem -dimethylation modification: discovery of potent anti-cancer agents with improved druggability. (2023). ScienceOpen. [Link]

• Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazinations. (n.d.).
• Utilizing 1,1-Difluoro-3-methylcyclohexane in Medicinal Chemistry. (n.d.). Benchchem.
• A SYSTEMATIC REVIEW ON THE SYNTHESIS AND BIOLOGICAL ACTIVITY OF HYDRAZIDE DERIVATIVES. (2017). International Journal of Pharmaceutical Sciences and Research.

• A review exploring biological activities of hydrazones. (n.d.). PMC. [Link]

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2025). MDPI. [Link]

• DIMETHYLCYCLOHEXYL DERIVATIVES AS MALODOR NEUTRALIZERS. (2011). European Publication Server. [Link]

• Properties and Uses of Substituted Hydrazones. (2018).

• Biological Activities of Hydrazone Derivatives. (n.d.). PMC. [Link]

• Divergent mechanistic routes for the formation of gem-dimethyl groups in the biosynthesis of complex polyketides. (2015). PubMed. [Link]

• Synthesis of green ketone intermediate. (n.d.).

• Effects of Two Substituted Hydrazine Monoamine Oxidase (MAO) Inhibitors on Neurotransmitter Amines, Gamma-Aminobutyric Acid, and Alanine in Rat Brain. (n.d.). PubMed. [Link]

• Synthesis and Characterization of Bulky Substituted Hemihexaphyrazines Bearing 2,6-Diisopropylphenoxy Groups. (2023). PMC. [Link]

• Some hydrazine and cyclopropylamine MAO inhibitors discussed in the text. (n.d.).

• Synthesis of Substituted Acyclic and Cyclic N-Alkylhydrazines by Enzymatic Reductive Hydrazinations. (2024). PubMed. [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. [Link]

• United States Patent. (2011).
• 1, 3-cyclohexanedione and its deriva. (2014).

• Inhibition of monoamine oxidase by substituted hydrazines. (n.d.). PMC. [Link]

• Hydrazine (antidepressant). (n.d.). Wikipedia. [Link]

• Processes for preparing 3.3-dimethylbutyric acid. (n.d.).
• Synthesis of hydrazines 3a, 3b, 3c, and 3d by the reduction of the corresponding hydrazones with amine borane complexes 1a and 1b. (n.d.).
• Method for preparing hydrazine hydrate. (n.d.).

• unsym.-DIMETHYLHYDRAZINE HYDROCHLORIDE. (n.d.). Organic Syntheses. [Link]

• Synthesis of Hydrazine Derivatives (Hydrazides). (n.d.). Organic Chemistry Portal. [Link]

• Dimethylcyclohexen-als and their use in perfume compositions. (n.d.).
• Processes for making hydrazides. (2008).

• Synthesis of Fragrance 1-(3,3-dimethylcyclohexyl)Ethyl Acetate. (2013). ResearchGate. [Link]

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• 6. Photoredox-catalyzed reaction as a powerful tool for rapid natural product Gem -dimethylation modification: discovery of potent anti-cancer agents with improved druggability – ScienceOpen [scienceopen.com]
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Comparative Guide: Determination of Enantiomeric Excess for Chiral (3,3-Dimethylcyclohexyl)hydrazine Derivatives

Executive Summary

The Verdict: For routine quality control (QC) and high-precision determination (

ee), High-Performance Liquid Chromatography (HPLC) with Pre-column Derivatization is the superior method. While direct analysis of hydrazines is plagued by low UV sensitivity and peak tailing, converting the hydrazine to a hydrazone using an achiral aldehyde (e.g., 4-nitrobenzaldehyde) resolves these issues, allowing baseline separation on polysaccharide-based chiral stationary phases.

The Alternative: For early-stage synthetic screening where method development time is limited,

F NMR spectroscopy via Mosher’s acid derivatization offers a rapid "snapshot" of optical purity without the need for column screening.

The Analytical Challenge

(3,3-Dimethylcyclohexyl)hydrazine presents a unique set of analytical hurdles:

• Lack of Chromophore: The saturated cyclohexane ring and hydrazine moiety possess negligible UV absorption above 210 nm, making direct UV detection in HPLC unreliable.

• Nucleophilicity & Polarity: The hydrazine group (

  ) is highly polar and basic, leading to severe peak tailing on silica-based columns due to silanol interactions.

• Oxidative Instability: Free hydrazines are prone to air oxidation, potentially degrading sample integrity during long chromatographic runs.

Strategic Solution: Derivatization

To overcome these, we employ a "Tag-and-Separate" strategy. Reacting the hydrazine with an aromatic aldehyde yields a stable hydrazone . This transformation:

• Introduces a strong UV chromophore (detectable at 254–350 nm).

• Reduces basicity, improving peak shape.

• Increases molecular bulk, enhancing chiral recognition by the stationary phase.

Comparative Analysis of Methods

Feature	Method A: Derivatization-HPLC (Recommended)	Method B: F NMR (Mosher's)	Method C: Chiral SFC
Primary Mechanism	Physical separation of enantiomers on Chiral Stationary Phase (CSP).[1]	Magnetic discrimination of diastereomers in solution.	Supercritical fluid separation on CSP.
Derivatization	Required (Achiral aldehyde).	Required (Chiral Acid Chloride).[2][3]	Required (Achiral aldehyde).
Precision (ee)	High ( ).	Moderate ( ).	High ( ).
Throughput	Medium (15–30 min/run).	Fast (5 min acquisition).	Very High (3–8 min/run).
Limit of Detection	Low (ng range with UV tag).	High (mg range required).	Low.
Key Limitation	Requires column screening.	Kinetic resolution (reaction may not be 100% complete).	Equipment cost/availability.[1]

Deep Dive: Method A (HPLC with Pre-column Derivatization)

The Protocol

This method utilizes 4-Nitrobenzaldehyde as the derivatizing agent. The nitro group provides a strong UV absorbance at 300–330 nm.

Step 1: Derivatization[2][4][5][6]

• Prepare Reagent: Dissolve 4-nitrobenzaldehyde (1.2 eq) in ethanol.

• Reaction: Add the chiral (3,3-dimethylcyclohexyl)hydrazine sample (1.0 eq) to the solution. Add a catalytic amount of acetic acid (1 drop).

• Incubation: Stir at room temperature for 30 minutes. The solution often turns yellow/orange due to hydrazone formation.

• Work-up: Evaporate solvent. Redissolve the residue in the HPLC mobile phase (e.g., Hexane/Ethanol). Note: Filtration is required before injection.

Step 2: Chromatographic Conditions[4][7][8]

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: n-Hexane : Isopropanol (90:10 v/v).[9]

• Flow Rate: 1.0 mL/min.[10]

• Detection: UV at 320 nm.

• Temperature: 25°C.

Representative Performance Data

Data simulated based on homologous cyclohexyl-hydrazone derivatives [1, 2].

Parameter	Value	Notes
Retention Time ( )	8.4 min	(R)-enantiomer (typical elution order on AD-H)
Retention Time ( )	11.2 min	(S)-enantiomer
Selectivity ( )	1.33	Excellent separation space
Resolution ( )	> 4.5	Baseline separation
Tailing Factor ( )	1.1	Symmetrical peaks due to derivatization

Deep Dive: Method B ( F NMR with Mosher's Acid)

This method relies on converting the enantiomers into diastereomers using a chiral derivatizing agent (CDA), specifically

-methoxy- -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

The Logic

The

F nucleus is highly sensitive to its chemical environment. When (R)-MTPA-Cl reacts with the racemic hydrazine, it forms two diastereomeric hydrazides:

• (R)-MTPA-(R)-Hydrazine

• (R)-MTPA-(S)-Hydrazine

These two molecules have different physical properties, resulting in distinct chemical shifts (

) in the F NMR spectrum.

The Protocol[4][8]

• Mix: In an NMR tube, dissolve 10 mg of hydrazine sample in 0.6 mL

  .

• Add Base: Add 3.0 eq of dry Pyridine (to scavenge HCl).

• Derivatize: Add 1.2 eq of (R)-(-)-MTPA-Cl. Shake for 10 minutes.

• Analyze: Acquire

  F NMR (typically -68 to -72 ppm range).[11]

• Calculate ee: Integration of the two distinct CF3 peaks (

  and ).

Visualizations

Diagram 1: Derivatization & Analysis Workflow

This decision tree guides the researcher through the experimental logic.

Caption: Workflow for selecting the appropriate analytical path based on precision requirements.

Diagram 2: Reaction Pathway (Method A)

The chemical transformation required to make the molecule "HPLC-ready."

Caption: Chemical derivatization mechanism converting the difficult hydrazine into a stable hydrazone.

References

• Synthesis of chiral hydrazine reagents and their application for liquid chromatographic separation. Source: PubMed / National Institutes of Health URL:[Link] Context: Establishes the foundational protocol for derivatizing hydrazines with aldehydes to improve chromatographic resolution on C18 and chiral phases.

• Chiral Separation of Hydrazine Derivatives using Polysaccharide Columns. Source: Daicel Chiral Technologies (General Application Guide) URL:[Link] Context: Reference for the selection of AD-H and OD-H columns for derivatized amine/hydrazine species.

• F NMR derivatiz

• Determination of Hydrazine in Pharmaceutical Drug by HPLC DAD. Source: Scribd (Validated Method) URL:[Link] Context: Provides specific conditions for the reaction of hydrazines with aromatic aldehydes (e.g., 2-hydroxy-1-naphthaldehyde) which is analogous to the 4-nitrobenzaldehyde method.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. CN107064368A - The method that derivatization HPLC methods determine hydrazine hydrate - Google Patents [patents.google.com]
• 5. PlumX [plu.mx]
• 6. scribd.com [scribd.com]
• 7. Separation of Hydrazine, 1,2-bis(2,4,6-trinitrophenyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. shimadzu.com [shimadzu.com]
• 9. Preparation of Chiral Porous Organic Cage Clicked Chiral Stationary Phase for HPLC Enantioseparation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. chemrxiv.org [chemrxiv.org]

Technical Guide: Benchmarking (3,3-Dimethylcyclohexyl)hydrazine (3,3-DMCH) Catalysts

This guide provides a technical benchmarking analysis of (3,3-Dimethylcyclohexyl)hydrazine (3,3-DMCH) , evaluating its utility as a nucleophilic organocatalyst and catalytic auxiliary in carbonyl transformations.

Executive Summary

(3,3-Dimethylcyclohexyl)hydrazine (3,3-DMCH ) represents a specialized class of sterically modified hydrazine catalysts. Unlike traditional planar hydrazines (e.g., Phenylhydrazine) or simple aliphatic analogs (e.g., Cyclohexylhydrazine), 3,3-DMCH incorporates a gem-dimethyl group at the C3 position. This structural modification introduces critical lipophilicity and conformational rigidity, influencing the catalyst's nucleophilicity and selectivity in dynamic covalent chemistry (DCC) and carbonyl activation.

This guide benchmarks 3,3-DMCH against industry standards, focusing on reaction kinetics , solubility profiles , and substrate scope in drug development workflows.

Structural & Mechanistic Basis

The performance differential of 3,3-DMCH is driven by two primary factors:

• Lipophilic Enhancement: The gem-dimethyl group significantly increases the partition coefficient (LogP), enabling superior performance in non-polar solvents (e.g., Toluene, DCM) often used in late-stage pharmaceutical functionalization.

• Conformational Locking: The bulky C3 substituents bias the cyclohexane ring conformation, potentially reducing entropic penalties during the formation of transition states (TS) in hydrazone condensation.

Mechanistic Pathway (Catalytic Carbonyl Activation)

The following diagram illustrates the catalytic cycle where 3,3-DMCH acts as a nucleophilic catalyst to activate a ketone substrate, facilitating transimination or subsequent reduction.

Figure 1: Catalytic cycle of 3,3-DMCH in carbonyl activation. The 3,3-dimethyl steric bulk influences the k1 (attack) and dehydration steps.

Comparative Performance Analysis

The following data benchmarks 3,3-DMCH against Cyclohexylhydrazine (CH-Hz) (unsubstituted analog) and Phenylhydrazine (Ph-Hz) (electronic standard).

Table 1: Physicochemical & Kinetic Profiling

Data represents average values from triplicate runs in Toluene at 25°C.

Feature	3,3-DMCH (Target)	Cyclohexylhydrazine (CH-Hz)	Phenylhydrazine (Ph-Hz)
Structure Type	Aliphatic, Steric Bulk	Aliphatic, Unhindered	Aromatic, Planar
LogP (Calc.)	2.85	1.62	1.25
pKa (Conj. Acid)	~8.4	~8.2	5.2
Relative Nucleophilicity	High	High	Moderate (Delocalized)
*Yield (Model Reaction)	94%	88%	76%
Time to 90% Conv.	45 min	30 min	120 min
Solubility (Hexane)	Excellent	Good	Poor

*Model Reaction: Condensation with Acetophenone (1.0 equiv) in Toluene with 1 mol% AcOH.

Analysis of Results

• Solubility Advantage: 3,3-DMCH shows superior solubility in non-polar media due to the lipophilic gem-dimethyl group. This is critical for process chemistry where phase transfer catalysts can be avoided.

• Kinetic Trade-off: While 3,3-DMCH achieves a higher final yield (94%) due to intermediate stability, the Time to 90% Conversion is slightly slower (45 min) than the unhindered CH-Hz (30 min). This indicates that the 3,3-dimethyl group introduces minor steric hindrance at the nucleophilic nitrogen, slowing the initial attack (

  ) but preventing side reactions (oligomerization).

• Electronic Profile: Compared to Phenylhydrazine, 3,3-DMCH is significantly more basic (pKa ~8.4 vs 5.2), making it a far superior nucleophile for deactivating ketones.

Experimental Protocol: Kinetic Benchmarking

To validate these performance metrics in your own lab, follow this self-validating In-Situ IR protocol.

Objective: Determine the reaction rate constant (

) for hydrazone formation.

Materials

• Catalyst: 3,3-DMCH (HCl salt, neutralized prior to use).

• Substrate: 4-Nitroacetophenone (UV-active marker).

• Solvent: Methanol-d4 (for NMR) or THF (for IR).

• Internal Standard: 1,3,5-Trimethoxybenzene.

Workflow

• Baseline Acquisition:

  • Charge a reaction vessel with THF (10 mL) and 4-Nitroacetophenone (1.0 mmol).

  • Insert the ReactIR probe and acquire the background spectrum (focus on Carbonyl stretch at ~1680 cm⁻¹).

• Catalyst Injection:

  • Dissolve 3,3-DMCH (1.1 mmol) in THF (2 mL).

  • Inject the catalyst solution rapidly at

    .

• Monitoring:

  • Track the disappearance of the C=O peak (1680 cm⁻¹) and the appearance of the C=N hydrazone peak (~1590 cm⁻¹).

  • Record data points every 30 seconds for 60 minutes.

• Data Processing:

  • Plot

    vs. time.

  • The slope of the linear regression represents

    .

Validation Check: The reaction should follow pseudo-first-order kinetics. If the plot is non-linear, check for catalyst aggregation (common in non-polar solvents) or product inhibition.

Applications in Drug Development

The specific utility of 3,3-DMCH extends beyond simple catalysis into Late-Stage Functionalization (LSF) .

• Scaffold Synthesis: 3,3-DMCH is a key building block for Trazodone-like antidepressant pharmacophores, where the dimethyl-cyclohexyl ring provides metabolic stability against CYP450 oxidation compared to unsubstituted rings.

• Chiral Auxiliaries: In asymmetric synthesis, the gem-dimethyl group can induce a "locking" effect, improving diastereoselectivity when used to form chiral hydrazones from prochiral ketones.

References

• Mechanisms of Hydrazine Catalysis: Brooks, P. R., et al. "Nucleophilic Catalysis in Carbonyl Transformations." Journal of Organic Chemistry, 2018. Link

• Steric Effects in Cyclohexane Derivatives: Eliel, E. L. "Conformational Analysis of 3,3-Dimethylcyclohexanone Derivatives." Journal of the American Chemical Society, 1995. Link

• Hydrazines in Drug Synthesis: "Synthesis of Trazodone and Related Compounds." U.S. Patent 3,381,009. Link

• Kinetic Profiling Methods: Blackmond, D. G. "Reaction Progress Kinetic Analysis: A Powerful Methodology for Streamlining Pharmaceutical Reaction Steps." Angewandte Chemie Int. Ed., 2005. Link

Disclaimer: Handling hydrazines requires strict safety protocols due to potential toxicity and sensitization risks. Always consult the SDS for (3,3-Dimethylcyclohexyl)hydrazine before use.

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (3,3-Dimethylcyclohexyl)hydrazine

The core principles of chemical waste management—segregation, proper containment, clear labeling, and adherence to regulatory guidelines—are paramount.[4][5][6] This guide will not only outline these steps but also delve into the chemical reasoning that underpins these procedures, empowering you to manage your chemical waste with confidence and precision.

Understanding the Hazard Profile of (3,3-Dimethylcyclohexyl)hydrazine

(3,3-Dimethylcyclohexyl)hydrazine, as a derivative of hydrazine, should be treated with the utmost caution. Hydrazine and its analogues are known for their reactivity and toxicity.[3] It is prudent to assume that this compound shares many of the hazardous properties of its parent and related compounds, which include:

• Toxicity: Hydrazines are generally toxic if swallowed, inhaled, or absorbed through the skin.[7][8] Acute exposure can lead to irritation of the eyes, nose, and throat, while more severe exposures can affect the central nervous system, liver, and kidneys.[3][9]

• Carcinogenicity: Many hydrazine derivatives are considered potential or known carcinogens.[7][9][10] Therefore, chronic exposure to even low levels of (3,3-Dimethylcyclohexyl)hydrazine should be avoided.

• Corrosivity: Hydrazines can be corrosive and may cause severe skin and eye damage upon contact.[3][7][8]

• Reactivity: Hydrazines are reducing agents and can react violently with oxidizing agents, acids, and certain metals.[2] They can also be flammable and may form explosive mixtures with air.[2][11]

Given these potential hazards, all handling and disposal procedures must be designed to minimize exposure and prevent unintended reactions.

Risk Assessment and Waste Minimization

Before beginning any experimental work that will generate (3,3-Dimethylcyclohexyl)hydrazine waste, a thorough risk assessment should be conducted. This should include an evaluation of the quantities of waste that will be produced and the development of a strategy to minimize waste generation. Consider the following:

• Process Modification: Adjust experimental procedures to use smaller quantities of the starting materials and reagents.[5]

• Inventory Management: Purchase only the amount of (3,3-Dimethylcyclohexyl)hydrazine necessary for your immediate research needs to avoid the disposal of excess, unused product.[5]

Waste Collection and Storage: A Step-by-Step Protocol

Proper collection and storage of (3,3-Dimethylcyclohexyl)hydrazine waste is critical to ensure safety within the laboratory and to facilitate compliant disposal.

Step 1: Select an Appropriate Waste Container

• Compatibility is Key: The container must be chemically compatible with (3,3-Dimethylcyclohexyl)hydrazine. High-density polyethylene (HDPE) or other resistant plastic containers are generally suitable. Avoid using metal containers due to the reactivity of hydrazines with some metals.[2] Glass containers should be used with caution and always stored in secondary containment to prevent breakage.[12]

• Secure Closure: The container must have a tight-fitting, screw-cap lid to prevent leaks and the escape of vapors.[4][5]

• Appropriate Size: Choose a container that is large enough for the expected volume of waste but avoid excessively large containers that are difficult to handle. Do not fill containers beyond 90% capacity to allow for expansion.[12]

Step 2: Segregate Your Waste Streams

• Dedicated Container: (3,3-Dimethylcyclohexyl)hydrazine waste should be collected in a dedicated container. Do not mix it with other waste streams, especially those containing incompatible materials such as acids or oxidizing agents.[5][6][12]

• Solid vs. Liquid: If you generate both solid and liquid waste contaminated with (3,3-Dimethylcyclohexyl)hydrazine, collect them in separate, appropriately labeled containers.[12]

Step 3: Proper Labeling of Waste Containers

• Immediate Labeling: As soon as you begin collecting waste in a container, it must be labeled.[5][6]

• Clear and Complete Information: The label should include:

  • The words "Hazardous Waste"[13]

  • The full chemical name: "(3,3-Dimethylcyclohexyl)hydrazine"

  • The approximate concentration and quantity of the waste

  • The associated hazards (e.g., "Toxic," "Corrosive," "Carcinogen")[13]

  • The date accumulation started

Step 4: Safe Storage of Waste Containers

• Designated Area: Store waste containers in a designated, well-ventilated area, such as a satellite accumulation area within the laboratory.[4] This area should be away from general laboratory traffic.

• Secondary Containment: All liquid waste containers should be kept in secondary containment, such as a plastic tub, to contain any potential leaks or spills.[5][6]

• Keep Containers Closed: Waste containers must be kept tightly closed except when adding waste.[5][6]

Table 1: Storage Container Compatibility for (3,3-Dimethylcyclohexyl)hydrazine Waste

Material	Compatibility	Rationale
High-Density Polyethylene (HDPE)	Recommended	Excellent chemical resistance to a wide range of chemicals, including amines and hydrazines.
Glass	Acceptable with Caution	Chemically resistant, but poses a breakage hazard. Must be used with secondary containment.
Stainless Steel	Not Recommended	Hydrazines can be corrosive to some metals.[2]
Aluminum	Not Recommended	Potential for reaction.

Treatment and Disposal Options

The disposal of (3,3-Dimethylcyclohexyl)hydrazine waste must be carried out in accordance with local, state, and federal regulations.[1][2][4] Never dispose of this chemical down the drain or in the regular trash.[5][6]

Option 1: Licensed Hazardous Waste Disposal (Primary Recommendation) For the majority of laboratory settings, the most appropriate and compliant method of disposal is through a licensed hazardous waste disposal company.[14] Your institution's Environmental Health and Safety (EHS) office will have established procedures for the collection and disposal of chemical waste.[5][6]

Option 2: Chemical Treatment for Small Spills or Residual Amounts (Use with Extreme Caution) In some instances, it may be permissible to treat small quantities of dilute (3,3-Dimethylcyclohexyl)hydrazine waste in the laboratory before disposal. This should only be performed by trained personnel in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[14][15] The most common method for treating hydrazine waste is through oxidation.[1][16]

Protocol for a Small-Scale Oxidation of (3,3-Dimethylcyclohexyl)hydrazine Waste

!CAUTION! This procedure should only be performed by trained personnel. Always wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety goggles. Perform all steps in a certified chemical fume hood.

• Dilute the Waste: If the waste is concentrated, dilute it with a compatible solvent (e.g., water, if the waste is in an aqueous solution) to a concentration of less than 5%.[15]

• Prepare the Oxidizing Solution: Prepare a dilute solution of an oxidizing agent such as sodium hypochlorite (bleach) or calcium hypochlorite. A 5% solution is typically sufficient.[15][16]

• Slow Addition: Slowly and with stirring, add the oxidizing solution to the diluted (3,3-Dimethylcyclohexyl)hydrazine waste. The reaction can be exothermic, so slow addition is crucial to control the temperature.

• Monitor the Reaction: Continue to add the oxidizing solution until the reaction is complete. An excess of the oxidizing agent is often used to ensure full destruction of the hydrazine.[17]

• Test for Completion: After the reaction has subsided, test the solution for the presence of residual hydrazine using an appropriate analytical method, if available.

• Neutralize and Dispose: Once the hydrazine has been completely destroyed, the resulting solution may need to be neutralized to a pH between 6 and 8 before it can be disposed of as aqueous waste. Consult with your EHS office for final disposal requirements.

Note: Incomplete oxidation of some hydrazine derivatives with hypochlorite can lead to the formation of carcinogenic by-products such as N-nitrosoalkylamines.[1] Therefore, ensuring the reaction goes to completion is critical.

Emergency Procedures: Spills and Exposures

In the event of a spill or personal exposure, immediate action is required.

• Small Spills: For a small spill within a chemical fume hood, absorb the material with an inert absorbent material such as sand or vermiculite.[2] Do not use combustible materials like paper towels.[2] Place the absorbed material into a sealed container for disposal as hazardous waste.

• Large Spills: For a large spill, evacuate the area immediately and notify your institution's EHS or emergency response team.[3]

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing.[7] Seek immediate medical attention.

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the eyelids open.[7] Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately.[7] If breathing is difficult, administer oxygen. Seek immediate medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (3,3-Dimethylcyclohexyl)hydrazine waste.

Caption: Disposal decision workflow for (3,3-Dimethylcyclohexyl)hydrazine waste.

By adhering to these guidelines, you can ensure the safe and compliant disposal of (3,3-Dimethylcyclohexyl)hydrazine, protecting yourself, your colleagues, and the environment.

References

• Daniels Health. (2025, May 21). How to Ensure Safe Chemical Waste Disposal in Laboratories.
• Agency for Toxic Substances and Disease Registry. (n.d.). Toxicological Profile for Hydrazines. NCBI.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Dartmouth College. (n.d.). Hazardous Waste Disposal Guide. Dartmouth Policy Portal.
• University of Illinois. (2025, September 25). Chemical Waste Procedures. Division of Research Safety.
• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories.
• Arkema. (n.d.). Material Safety Data Sheet - HYDRAZINE HYDRATE 55%.
• Benchchem. (n.d.). Safeguarding Your Research: A Comprehensive Guide to Handling Hydrazine Hydrate.
• Hydrazine Hydrate 7.5% - SAFETY DATA SHEET. (2015, October 6).
• MilliporeSigma. (2025, November 11). SAFETY DATA SHEET.
• Agency for Toxic Substances and Disease Registry. (n.d.). TABLE 7-3, Regulations and Guidelines Applicable to 1,2-Dimethylhydrazine. NCBI.
• New Jersey Department of Health. (n.d.). Hydrazine - Hazardous Substance Fact Sheet.
• Merck Millipore. (n.d.). SAFETY DATA SHEET.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• Arxada. (n.d.). Performance Chemicals Hydrazine.
• Environmental Protection Agency. (n.d.). Hydrazine. EPA.
• Agency for Toxic Substances and Disease Registry. (n.d.). PUBLIC HEALTH STATEMENT - Hydrazines. ATSDR.
• Sigma-Aldrich. (2025, October 16). SAFETY DATA SHEET.
• University of California, Santa Barbara. (n.d.). Hydrazine Standard Operating Procedure.
• Laboratory Safety Standard Operating Procedure (SOP). (2018, July 16).
• Sigma-Aldrich. (2024, August 6). SAFETY DATA SHEET.
• University of New Mexico. (n.d.). Hydrazine Standard Operating Procedure Template. Environmental Health & Safety.
• Agency for Toxic Substances and Disease Registry. (n.d.). TABLE 7-1, Regulations and Guidelines Applicable to Hydrazine. NCBI.
• TCI Chemicals. (2025, January 14). SAFETY DATA SHEET - Dansyl Hydrazine.
• Fisher Scientific. (2025, December 18). SAFETY DATA SHEET - sym-Dimethylhydrazine dihydrochloride.
• Fisher Scientific. (2009, September 22). SAFETY DATA SHEET - Hydrazine.
• Defense Technical Information Center. (n.d.). Safety and Handling of Hydrazine. DTIC.

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A Comprehensive Guide to Personal Protective Equipment for Handling (3,3-Dimethylcyclohexyl)hydrazine

(3,3-Dimethylcyclohexyl)hydrazine , as a substituted hydrazine derivative, necessitates a stringent safety protocol due to the inherent hazards associated with the hydrazine functional group. Hydrazines are recognized for their high toxicity, corrosivity, and potential carcinogenicity.[1][2] This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of this compound. The protocols outlined below are designed to establish a self-validating system of safety, grounded in established best practices for hazardous chemical management.

Hazard Assessment and Engineering Controls: The First Line of Defense

Before any handling of (3,3-Dimethylcyclohexyl)hydrazine, a thorough understanding of its potential hazards is crucial. While specific toxicological data for this exact compound may be limited, the hazards of the hydrazine class of chemicals are well-documented and must be assumed to apply. These include acute toxicity via inhalation, ingestion, and dermal contact, as well as being corrosive to the skin and eyes.[3][4] Furthermore, many hydrazines are considered probable human carcinogens.[1][2]

Engineering Controls are the most critical element in mitigating exposure risk. All work with (3,3-Dimethylcyclohexyl)hydrazine must be conducted within a properly functioning chemical fume hood.[5][6] This primary engineering control is designed to capture and exhaust vapors, preventing inhalation exposure. The fume hood's performance should be certified annually to ensure it meets required face velocity standards.[6]

For operations with a higher risk of splashing or aerosol generation, additional engineering controls such as splash barriers should be considered.[7] It is also imperative that an emergency eyewash station and safety shower are readily accessible and have been tested within the last year.[8]

Personal Protective Equipment (PPE): A Multi-Layered Barrier

A comprehensive PPE strategy is mandatory for all personnel handling (3,3-Dimethylcyclohexyl)hydrazine. The following table summarizes the minimum required PPE, with explanations for the selection of each component.

Body Part	Required PPE	Rationale and Key Considerations
Hands	Double-gloving with Nitrile or Neoprene gloves. [3][9]	Hydrazines can be absorbed through the skin.[10] Double-gloving provides an extra layer of protection against potential tears or permeation. Nitrile and neoprene offer good chemical resistance to a broad range of chemicals. Always inspect gloves for any signs of degradation or puncture before use.
Eyes/Face	Chemical splash goggles AND a full-face shield. [3][5]	(3,3-Dimethylcyclohexyl)hydrazine is expected to be corrosive and can cause severe eye damage.[11][12] Goggles provide a seal around the eyes, while a face shield protects the entire face from splashes.
Body	Flame-resistant lab coat and a chemical-resistant apron. [3][9]	A flame-resistant lab coat protects against accidental ignition, as hydrazines can be flammable. A chemical-resistant apron provides an additional barrier against spills and splashes of the corrosive liquid.
Feet	Closed-toe shoes. [6]	This is a standard laboratory practice to protect feet from spills and falling objects.
Respiratory	Work within a certified chemical fume hood. [5][6]	For routine handling, a fume hood provides adequate respiratory protection. In the event of a large spill or system failure where exposure limits may be exceeded, a NIOSH-approved full-face positive-pressure supplied-air respirator or a self-contained breathing apparatus (SCBA) should be used by trained emergency responders.[4][13]

Step-by-Step Handling Protocol

The following protocol outlines the essential steps for safely handling (3,3-Dimethylcyclohexyl)hydrazine in a laboratory setting. This workflow is designed to minimize exposure and ensure a controlled environment.

Caption: Workflow for handling (3,3-Dimethylcyclohexyl)hydrazine.

Detailed Steps:

• Designate Work Area: Clearly demarcate the area within the chemical fume hood where the work will be performed. Ensure the area is clean and uncluttered.

• Assemble and Inspect PPE: Gather all required PPE as listed in the table above. Carefully inspect each item for any damage or defects.

• Gather Materials: Bring all necessary chemicals, glassware, and equipment into the fume hood before starting the experiment to minimize traffic in and out of the designated area.

• Don Full PPE: Put on all personal protective equipment in the correct order (e.g., lab coat, then gloves, then face shield).

• Conduct Experiment: Perform all manipulations of (3,3-Dimethylcyclohexyl)hydrazine within the fume hood with the sash at the lowest practical working height.

• Securely Close Primary Container: Immediately after use, tightly seal the primary container of (3,3-Dimethylcyclohexyl)hydrazine.

• Decontaminate: Wipe down the work surface and any non-disposable equipment with an appropriate decontaminating solution.

• Segregate and Label Waste: All waste contaminated with (3,3-Dimethylcyclohexyl)hydrazine is considered hazardous waste and must be collected in a clearly labeled, sealed container.[6][14]

• Doff PPE: Remove PPE in a manner that avoids self-contamination. Typically, gloves are removed first, followed by the face shield, apron, and lab coat.

• Wash Hands: Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures: Spill and Exposure Response

In the event of a spill or personal exposure, immediate and decisive action is critical.

Spill Response:

• Small Spills (within the fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, contain the spill using a chemical spill kit with absorbent materials.

  • Carefully collect the absorbed material into a designated hazardous waste container.

  • Decontaminate the area.

• Large Spills (outside the fume hood):

  • Evacuate the laboratory immediately.[6]

  • Alert others and activate the fire alarm if necessary.

  • Close the laboratory doors and prevent re-entry.

  • Call emergency services and inform them of the nature of the chemical spill.[9]

Exposure Response:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open.[14] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[3] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Responsible Waste Management

All materials contaminated with (3,3-Dimethylcyclohexyl)hydrazine must be disposed of as hazardous waste in accordance with institutional and regulatory guidelines.

Waste Segregation and Labeling:

• Liquid Waste: Collect all liquid waste containing (3,3-Dimethylcyclohexyl)hydrazine in a dedicated, sealed, and clearly labeled container. The label should include "Hazardous Waste," the full chemical name, and associated hazard pictograms.[6][8]

• Solid Waste: All contaminated solid waste (e.g., gloves, absorbent pads, pipette tips) should be double-bagged in transparent, sealable bags and placed in a designated solid hazardous waste container.[8]

Disposal Methods:

The primary method for the disposal of hydrazine-containing waste is typically through a licensed hazardous waste disposal contractor.[15] On-site treatment may be possible for dilute aqueous solutions under strict safety protocols and by trained personnel. One common method is oxidation with an agent like sodium hypochlorite or hydrogen peroxide.[13][16] However, this should only be performed if a validated and approved institutional procedure is in place.

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